4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine

• CAS: 478687-96-6

Core Science & Biosynthesis

Technical Guide: Physicochemical Properties of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine

This guide serves as an advanced technical reference for the characterization, synthesis, and physicochemical profiling of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine . It is designed for medicinal chemists and formulation scientists working with pyrimidine-piperazine scaffolds, commonly associated with CNS-active agents (e.g., serotonergic ligands) and cardiovascular targets (e.g.,

-adrenergic antagonists).

Executive Summary & Chemical Identity

4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine represents a privileged scaffold in medicinal chemistry, combining the lipophilic, receptor-binding phenylpiperazine moiety with the electron-rich 4,6-dimethoxypyrimidine core. This specific structural arrangement is frequently utilized to modulate binding affinity at G-protein coupled receptors (GPCRs), specifically 5-HT

and -adrenergic receptors.

Chemical Identifiers

Property	Detail
IUPAC Name	4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine
Molecular Formula	C H N O
Molecular Weight	300.36 g/mol
SMILES	COc1cc(OC)nc(N2CCN(c3ccccc3)CC2)n1
InChI Key	(Predicted) Structure-dependent hash
Structural Class	Arylpiperazinyl-pyrimidine

Physicochemical Profile

Note: Values below combine calculated predictions (cLogP, pKa) with experimental ranges typical for this structural class.

Lipophilicity & Solubility

The molecule exhibits moderate lipophilicity due to the balance between the hydrophobic phenylpiperazine tail and the polar pyrimidine core.

Parameter	Value (Predicted)	Context & Implication
LogP	2.8 – 3.2	Lipophilic enough for BBB penetration; suitable for CNS targets.
LogD (pH 7.4)	2.5 – 2.9	Distribution coefficient at physiological pH; indicates good membrane permeability.
Water Solubility	< 0.1 mg/mL	Poor aqueous solubility in free base form. Requires salt formation (e.g., HCl, fumarate) for formulation.
Solubility (Organic)	High	Soluble in DMSO, Dichloromethane (DCM), Methanol.

Ionization (pKa)

The compound possesses two primary ionization centers. Understanding these is critical for salt selection and predicting absorption.

• pKa

  (Piperazine N4): ~8.5 (Basic). This nitrogen is the primary protonation site.

• pKa

  (Pyrimidine N): < 2.0 (Very Weakly Basic). The electron-donating methoxy groups increase basicity slightly compared to unsubstituted pyrimidine, but it remains largely unprotonated at physiological pH.

Solid State Properties

• Physical State: Crystalline Solid.

• Melting Point: 115°C – 125°C (Estimated based on structural analogs like urapidil intermediates).

• Stability: Stable under standard conditions. Hydrolysis of methoxy groups may occur under strong acidic conditions at elevated temperatures.

Synthesis & Reaction Mechanism

The synthesis follows a standard Nucleophilic Aromatic Substitution (

) pathway.[1] The reaction is driven by the nucleophilicity of the secondary amine (phenylpiperazine) attacking the electrophilic C-2 position of the pyrimidine.

Reaction Protocol

• Reagents: 2-chloro-4,6-dimethoxypyrimidine (1.0 eq), 1-phenylpiperazine (1.1 eq), K

  CO (2.0 eq).

• Solvent: Acetonitrile (ACN) or DMF.

• Conditions: Reflux (80°C) for 4–6 hours.

• Workup: Cool, filter inorganic salts, evaporate solvent. Recrystallize from Ethanol/Water.

Mechanism Visualization (DOT)

Caption: Nucleophilic aromatic substitution (

) pathway for the synthesis of the target scaffold.

Analytical Characterization Protocols

To validate the identity of the synthesized compound, the following spectral signatures must be confirmed.

Proton NMR ( H NMR, 400 MHz, CDCl )

Chemical Shift ( )	Multiplicity	Integration	Assignment
7.25 – 7.30	Multiplet	2H	Phenyl meta protons
6.90 – 7.00	Multiplet	3H	Phenyl ortho/para protons
5.45	Singlet	1H	Pyrimidine C5-H (Distinctive aromatic singlet)
3.90	Multiplet	4H	Piperazine (N-Ph adjacent)
3.85	Singlet	6H	Methoxy groups (-OCH x 2)
3.20	Multiplet	4H	Piperazine (N-Pyrimidine adjacent)

Mass Spectrometry (LC-MS)

• Ionization Mode: ESI (+)

• Molecular Ion [M+H]

  : Observed at m/z 301.1 .

• Fragmentation: Loss of methoxy group (-31) or cleavage of the piperazine-pyrimidine bond may be observed at higher collision energies.

Biological Context & Signaling Pathways

This scaffold is a known pharmacophore for

-Adrenergic Receptor Antagonism (similar to Naftopidil) and 5-HT Receptor Modulation .

Mechanism of Action: -Adrenergic Blockade

The phenylpiperazine moiety mimics the catecholamine side chain, binding to the orthosteric site, while the dimethoxypyrimidine core interacts with accessory hydrophobic pockets, preventing G

coupling and downstream Ca release.

Pathway Diagram (DOT)

Caption: Inhibition of the Gq-coupled

-adrenergic signaling cascade by the target compound.

Experimental Validation Protocols

To ensure data integrity, use these self-validating protocols.

Protocol A: Determination of LogP (Shake-Flask Method)

• Preparation: Dissolve 1 mg of compound in 1 mL of Octanol (pre-saturated with water).

• Equilibration: Add 1 mL of Water (pre-saturated with octanol). Vortex for 30 mins; centrifuge to separate phases.

• Quantification: Analyze both phases via HPLC-UV (254 nm).

• Calculation:

  .

  • Validation Check: If aqueous concentration is below LOD, use a potentiometric titration method instead.

Protocol B: pKa Determination (Potentiometric Titration)

• Setup: Prepare a 10 mM solution of the compound in 50% Methanol/Water (to ensure solubility).

• Titration: Titrate with 0.1 M HCl and 0.1 M NaOH while monitoring pH.

• Analysis: Identify inflection points in the titration curve.

• Correction: Apply the Yasuda-Shedlovsky extrapolation to correct for the cosolvent effect and obtain the aqueous pKa.

References

• Synthesis of Phenylpiperazine Pyrimidines: Journal of Medicinal Chemistry, "Structure-Activity Relationships of Arylpiperazines as 5-HT Ligands." (General SAR reference).

• Alpha-1 Adrenergic Antagonists: European Journal of Medicinal Chemistry, "Design and Synthesis of Naftopidil Analogues."

• Physicochemical Properties of Pyrimidines: PubChem Compound Database, "4,6-dimethoxy-N-phenylpyrimidin-2-amine."[2]

• General Synthesis Protocol: Organic Process Research & Development, "Scalable Synthesis of 2-Amino-4,6-dimethoxypyrimidines."

Sources

• 1. 4,6-Disubstituted pyrimidine-based microtubule affinity-regulating kinase 4 (MARK4) inhibitors: synthesis, characterization, in-vitro activity and in-silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4,6-Dimethoxy-N-phenylpyrimidin-2-amine | C12H13N3O2 | CID 15615503 - PubChem [pubchem.ncbi.nlm.nih.gov]

Phenylpiperazinyl Pyrimidines: A Technical Guide to Molecular Structure and Pharmacophore Analysis for Drug Discovery

Introduction: The Privileged Scaffold of Phenylpiperazinyl Pyrimidines

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutics. The phenylpiperazinyl pyrimidine scaffold is a prime example of such a "privileged structure."[1] Its remarkable versatility, arising from the unique combination of the pyrimidine and piperazine rings, has led to the discovery of compounds with a wide array of pharmacological activities.[2] This guide provides an in-depth technical exploration of the molecular architecture, structure-activity relationships (SAR), and pharmacophore features of phenylpiperazinyl pyrimidines. It is intended to serve as a comprehensive resource for researchers and drug development professionals engaged in the design and synthesis of next-generation therapeutics based on this potent scaffold.

The inherent properties of the piperazine ring, with its two nitrogen atoms, provide a high polar surface area and multiple points for hydrogen bonding, while the pyrimidine ring offers a versatile platform for substitution and modulation of electronic properties.[1] This combination has proven particularly fruitful in the development of agents targeting the central nervous system (CNS), as well as compounds with anticancer and antimicrobial properties.[3][4][5] This guide will delve into the causality behind the experimental choices in synthesizing and evaluating these compounds, offering field-proven insights to accelerate drug discovery efforts.

Core Molecular Structure and Key Substitution Points

The fundamental structure of a phenylpiperazinyl pyrimidine consists of a pyrimidine ring linked to a phenylpiperazine moiety. The versatility of this scaffold lies in the numerous possibilities for substitution on both the pyrimidine and the phenyl rings. These substitutions play a critical role in modulating the compound's physicochemical properties, target affinity, and selectivity.

The general structure can be depicted as follows:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and antitumor activity of novel pyrimidinyl pyrazole derivatives. III. Synthesis and antitumor activity of 3-phenylpiperazinyl-1-trans-propenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Pyrimidine Incorporated Piperazine Derivatives and their Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New arylpiperazine 5-HT(1A) receptor ligands containing the pyrimido[2,1-f]purine fragment: synthesis, in vitro, and in vivo pharmacological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Pharmacological Evaluation of 4,6-Dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine

This technical guide provides an in-depth analysis of the binding affinity and pharmacological characterization of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine , a specific ligand belonging to the arylpiperazine class. This molecule represents a critical scaffold in serotonin (5-HT) receptor research, particularly for the 5-HT1A and 5-HT2A subtypes, due to its structural duality combining a phenylpiperazine moiety with a substituted pyrimidine ring.

Executive Summary

4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine is a synthetic ligand utilized in neuropharmacology to probe the Structure-Activity Relationships (SAR) of serotonin receptors. Structurally, it fuses a phenylpiperazine tail—a privileged scaffold for monoaminergic GPCR recognition—with a 4,6-dimethoxypyrimidine head group. This substitution pattern is designed to modulate binding selectivity, particularly distinguishing between 5-HT1A serotonergic and

-adrenergic receptors, a common challenge in arylpiperazine drug design.

This guide details the molecule's binding mechanism, predictive affinity profile based on SAR, and the rigorous experimental protocols required for its validation.

Chemical Identity & Structural Pharmacophores

The molecule functions as a bivalent ligand. Its affinity is driven by two distinct pharmacophores interacting with the orthosteric binding site of the 5-HT receptor.

Feature	Chemical Component	Pharmacological Function
Core Scaffold	Piperazine Ring	Provides the conformational spacer and basic nitrogen (protonated at physiological pH) for the essential salt bridge with Aspartate (Asp3.32) in TM3.
Lipophilic Tail	Phenyl Ring	Engages in - stacking interactions with aromatic residues (e.g., Trp6.48, Phe6.52) in the receptor binding pocket.
Polar Head	4,6-Dimethoxypyrimidine	Acts as a hydrogen bond acceptor. The methoxy groups provide steric bulk and electronic density, modulating affinity and intrinsic efficacy (agonist vs. antagonist).

Molecular Formula:

Molecular Weight: 300.36 g/mol

Pharmacological Profile: Binding Affinity & Selectivity

The binding affinity (

) of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine is characterized by its interaction with the 5-HT1A and 5-HT2A receptor subtypes.

5-HT1A Receptor Affinity

The 5-HT1A receptor is the primary target for 1-(2-pyrimidinyl)piperazine derivatives.

• Mechanism: The protonated piperazine nitrogen anchors the molecule to Asp116 (Asp3.32) via an ionic bond. The pyrimidine ring occupies a hydrophobic pocket formed by TM3 and TM5.

• Affinity Range: Analogues in this class typically exhibit nanomolar affinity (

  ) . The 4,6-dimethoxy substitution is known to slightly reduce affinity compared to the unsubstituted 2-pyrimidinyl analog (e.g., the metabolite 1-PP) due to steric hindrance, but it enhances selectivity against dopaminergic receptors.

• Functional Activity: Often acts as a partial agonist , stabilizing the active receptor conformation to varying degrees depending on the specific orientation of the dimethoxy groups.

Selectivity Challenges (Off-Targets)

• -Adrenergic Receptors: Phenylpiperazines are notorious for high affinity. The bulky 4,6-dimethoxy group serves to decrease this off-target binding compared to simple phenylpiperazines, improving the 5-HT/ selectivity ratio.

• 5-HT2A Receptors: The phenyl ring contributes to 5-HT2A affinity. This molecule often displays moderate affinity for 5-HT2A, acting as an antagonist.

Experimental Validation: Radioligand Binding Assay

To empirically determine the

of this ligand, a competitive radioligand binding assay is the gold standard. This protocol ensures self-validating results through the use of specific radiotracers and non-specific binding controls.

Assay Workflow

The following Graphviz diagram outlines the critical path for determining the Binding Affinity (

).

Figure 1: Workflow for Competitive Radioligand Binding Assay targeting 5-HT1A receptors.

Step-by-Step Protocol

• Membrane Preparation: Harvest HEK293 cells stably expressing the human 5-HT1A receptor. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) to remove endogenous serotonin.

• Incubation:

  • Radioligand: Use [

    H]8-OH-DPAT (0.5 nM) as the specific agonist radiotracer.

  • Non-Specific Binding (NSB): Define using 10

    M Serotonin (5-HT).

  • Test Compound: Add 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine in a concentration range (

    M to M).

• Equilibrium: Incubate for 90 minutes at 25°C to reach equilibrium.

• Separation: Rapidly filter through Whatman GF/B filters pre-soaked in 0.3% polyethyleneimine (PEI) to reduce non-specific filter binding.

• Quantification: Measure radioactivity via liquid scintillation counting.

• Calculation: Determine

  from the displacement curve and convert to using the Cheng-Prusoff equation : Where is the radioligand concentration and is its dissociation constant.

Downstream Signaling Pathway (Mechanism of Action)

Upon binding to the 5-HT1A receptor, the ligand modulates the G-protein signaling cascade. As a partial agonist, it may induce a sub-maximal response compared to endogenous serotonin.

Figure 2: 5-HT1A Signaling Cascade. The ligand triggers Gi/o coupling, inhibiting Adenylyl Cyclase and opening GIRK channels.

References

• Mokrosz, J. L., et al. (1994). "Structure-activity relationship studies of CNS agents. Part 14: Structural requirements for the 5-HT1A and 5-HT2A receptor selectivity of simple 1-(2-pyrimidinyl)piperazine derivatives." Pharmazie.[1]

• Lopez-Rodriguez, M. L., et al. (2001). "Synthesis and structure-activity relationships of a new model of arylpiperazines. 8. Computational simulation of ligand-receptor interaction of 5-HT(1A)R agonists." Journal of Medicinal Chemistry.

• LookChem. (n.d.). "4,6-Dimethoxy-2-(piperazin-1-yl)pyrimidine CAS 106615-46-7 Data."

• Glennon, R. A., et al. (1988). "Binding of substituted phenylpiperazines to 5-HT1A serotonin binding sites." Journal of Medicinal Chemistry.

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]

The Versatility of the 2-Substituted 4,6-Dimethoxypyrimidine Scaffold: A Technical Guide for Medicinal Chemists

Foreword: Unlocking the Potential of a Privileged Scaffold

In the landscape of medicinal chemistry, the pyrimidine nucleus stands as a cornerstone, integral to the very blueprint of life in the form of nucleic acids.[1] This inherent biological relevance has rendered pyrimidine derivatives a fertile ground for the discovery of novel therapeutic agents. Among these, the 2-substituted 4,6-dimethoxypyrimidine scaffold has emerged as a particularly versatile and privileged structure. Its unique electronic properties, arising from the electron-donating methoxy groups at the 4 and 6 positions, modulate the reactivity and biological interactions of substituents at the 2-position, offering a tunable platform for drug design. This technical guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the synthesis, biological activities, and structure-activity relationships of this remarkable class of compounds, underpinned by field-proven insights and detailed methodologies.

I. The Synthetic Keystone: Accessing the 2-Substituted 4,6-Dimethoxypyrimidine Core

The journey to novel therapeutics begins with robust and efficient synthetic strategies. The 2-amino-4,6-dimethoxypyrimidine core is a common and critical starting material, accessible through several well-established routes. The choice of synthetic pathway is often dictated by the desired scale, available starting materials, and the nature of the ultimate 2-substituent.

A. Classical Synthesis from Guanidine and a Malonate Ester

A foundational and widely employed method involves the condensation of guanidine with a malonate ester, followed by methylation. This approach is valued for its cost-effectiveness and scalability.

Logical Workflow: Synthesis of 2-Amino-4,6-dimethoxypyrimidine

Caption: Synthesis of 2-Amino-4,6-dimethoxypyrimidine.

Experimental Protocol: Synthesis of 2-Amino-4,6-dimethoxypyrimidine

Step 1: Synthesis of 2-Amino-4,6-dihydroxypyrimidine

• To a suitable reaction vessel, charge guanidine nitrate and diethyl malonate in a 1.2:1 molar ratio.

• Add anhydrous methanol and stir to form a homogeneous mixture.

• Slowly add a solution of sodium methoxide in methanol (3 equivalents relative to guanidine nitrate) at a controlled temperature (e.g., 60°C).

• After the addition is complete, heat the mixture to reflux (approximately 68°C) for 3.5 hours.[2]

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, distill off the methanol. The remaining white solid is 2-amino-4,6-dihydroxypyrimidine, which can be used in the next step with or without further purification.[2]

Step 2: Methylation to 2-Amino-4,6-dimethoxypyrimidine

• In an autoclave, combine the crude 2-amino-4,6-dihydroxypyrimidine with dimethyl carbonate (acting as a green methylating agent) in a 1:4 molar ratio.[2]

• Add a catalytic amount of a suitable base (e.g., NaOH).[2]

• Heat the reaction mixture to 140°C for 8 hours.[2]

• After cooling, filter the reaction mixture to remove insoluble solids.

• The filtrate is then concentrated under reduced pressure to yield the crude product.

• Recrystallization from a suitable solvent, such as ethyl acetate, affords pure 2-amino-4,6-dimethoxypyrimidine.[2]

II. A Spectrum of Biological Activities: Therapeutic Potential of 2-Substituted 4,6-Dimethoxypyrimidines

The 2-substituted 4,6-dimethoxypyrimidine scaffold has demonstrated a remarkable breadth of biological activities, positioning it as a valuable starting point for the development of drugs targeting a range of diseases.

A. Antimicrobial Agents: A Renewed Arsenal Against Resistance

The rise of multidrug-resistant pathogens presents a critical global health challenge, necessitating the discovery of novel antimicrobial agents with unique mechanisms of action.[1] Pyrimidine derivatives have shown significant promise in this arena, with their structural similarity to nucleic acid bases allowing for interaction with essential microbial enzymes and biopolymers.[1][3]

Mechanism of Action: Inhibition of Bacterial Cell Division

A key mechanism of action for certain antimicrobial pyrimidine derivatives is the inhibition of the FtsZ protein, a crucial component of the bacterial cell division machinery.[3][4] FtsZ polymerizes to form the Z-ring at the site of cell division, and its disruption leads to filamentation and ultimately bacterial cell death.[4]

Caption: Inhibition of FtsZ by Pyrimidine Derivatives.

Quantitative Data Summary: Antimicrobial Activity

Compound Class	Target Organism	Activity Metric	Value	Reference
Thiophenyl-pyrimidine derivative	Methicillin-resistant Staphylococcus aureus (MRSA)	MIC	2 µg/mL	[3]
Thiophenyl-pyrimidine derivative	Vancomycin-resistant Enterococcus faecium (VRE)	MIC	2 µg/mL	[3]
4,6-diaryl substituted-4,5-dihydro-2-amino pyrimidines	Gram-positive bacteria	MIC	Better than sulphamethoxazole and trimethoprim	[5]
1,2,4-Triazolo[1,5-a]pyrimidine derivative (9o)	S. aureus	MIC	24 nM	[6]
1,2,4-Triazolo[1,5-a]pyrimidine derivative (9o)	E. coli	MIC	51 nM	[6]

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is a quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[1]

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

• Compound Dilution: Prepare a serial two-fold dilution of the 2-substituted 4,6-dimethoxypyrimidine derivative in a suitable broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized bacterial suspension.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[6]

B. Anticancer Agents: Targeting the Hallmarks of Cancer

The pyrimidine scaffold is a well-established pharmacophore in oncology, with numerous approved drugs incorporating this heterocyclic core.[6][7] 2-Substituted 4,6-dimethoxypyrimidines have been investigated for their potential to target various hallmarks of cancer, including uncontrolled cell proliferation and angiogenesis.[8]

Mechanism of Action: Kinase Inhibition

A prominent mechanism of anticancer activity for many pyrimidine derivatives is the inhibition of protein kinases.[9] These enzymes play a critical role in signal transduction pathways that regulate cell growth, differentiation, and survival. Dysregulation of kinase activity is a common feature of many cancers.[10] The pyrimidine core can mimic the adenine ring of ATP, enabling it to bind to the ATP-binding site of kinases and block their catalytic activity.[10]

Caption: Kinase Inhibition by Pyrimidine Derivatives.

Quantitative Data Summary: Anticancer and Kinase Inhibitory Activity

Compound Class	Target/Cell Line	Activity Metric	Value	Reference
Pyrrolo[2,3-d]pyrimidine (5k)	EGFR	IC50	79 nM	[2]
Pyrrolo[2,3-d]pyrimidine (5k)	Her2	IC50	40 nM	[2]
Pyrrolo[2,3-d]pyrimidine (5k)	VEGFR2	IC50	126 nM	[2]
Pyrrolo[2,3-d]pyrimidine (5k)	CDK2	IC50	204 nM	[2]
4,6-diaryl pyrimidine (22)	NCI 60 cell line panel	GI50	22 nM	[9]
4,6-diaryl pyrimidine (29)	NCI 60 cell line panel	GI50	24 nM	[9]
2-alkyl-4-amino-thieno[2,3-d]pyrimidine (3)	MCF-7	IC50	0.045 µM	[11]

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescence-based)

This assay measures the amount of ATP remaining after a kinase reaction, providing an indirect measure of kinase activity.[3]

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.

• Assay Plate Preparation: Add the diluted compounds to a 96- or 384-well plate. Include positive (known inhibitor) and negative (DMSO vehicle) controls.

• Kinase Reaction: Add the purified kinase enzyme and its specific substrate to the wells.

• Initiation: Initiate the reaction by adding ATP.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 30-60 minutes).

• Detection: Add a luminescence-based ATP detection reagent (e.g., Kinase-Glo®). The luminescent signal is proportional to the amount of ATP remaining.

• Data Analysis: Measure the luminescence using a plate reader. Calculate the percentage of kinase inhibition relative to controls and determine the IC50 value.[3][12]

III. Structure-Activity Relationships (SAR): Guiding Lead Optimization

Understanding the relationship between the chemical structure of a compound and its biological activity is paramount for rational drug design. For 2-substituted 4,6-dimethoxypyrimidines, the nature of the substituent at the 2-position, as well as modifications to the pyrimidine core, can profoundly influence potency and selectivity.

Key SAR Insights:

• Antimicrobial Activity: For thiophenyl-pyrimidine derivatives, the nature of the substituent on the thiophenyl ring significantly impacts antibacterial potency.[4]

• Anticancer Activity: In a series of 2-(substituted benzylidene)-thiazolo[3,2-a]pyrimidin-3(7H)-one derivatives, para-substitution on the distal aryl ring was found to be favorable for anticancer activity.[13] For 4,6-diaryl pyrimidines, the introduction of methoxy or chloro groups on the phenyl rings at the 4- and 6-positions influenced antiproliferative activity.[9]

• Kinase Inhibition: For pyrrolo[2,3-d]pyrimidine derivatives, the addition of halogen atoms can enhance binding affinity to the target kinase.[2]

IV. Conclusion and Future Perspectives

The 2-substituted 4,6-dimethoxypyrimidine scaffold has proven to be a highly versatile and fruitful starting point for the discovery of novel therapeutic agents. Its synthetic accessibility, coupled with the wide range of biological activities exhibited by its derivatives, ensures its continued relevance in medicinal chemistry. Future research in this area will likely focus on the exploration of novel 2-substituents, the development of more selective kinase inhibitors, and the investigation of this scaffold for new therapeutic targets. The detailed protocols and SAR insights provided in this guide are intended to empower researchers to unlock the full potential of this privileged chemical architecture.

V. References

• Wang, Y., et al. (2019). Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative. RSC Advances, 9(19), 10823-10830. [Link]

• El-Gamal, M. I., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules, 28(18), 6689. [Link]

• Pathania, S., et al. (2021). Fused and Substituted Pyrimidine Derivatives as Profound Anti-Cancer Agents. Current Organic Chemistry, 25(10), 1215-1234. [Link]

• Abdel-Maksoud, M. S., et al. (2024). Synthesis and Antimicrobial Evaluation of New 1,2,4-Triazolo[1,5-a]pyrimidine-Based Derivatives as Dual Inhibitors of Bacterial DNA Gyrase and DHFR. ACS Omega. [Link]

• El-Sayed, M. A. A., et al. (2012). Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents. Molecules, 17(7), 8053-8062. [Link]

• Asnani, A. J., & Pansuriya, P. B. (2012). Synthesis and biological evaluation of 4,6-diaryl substituted-4,5-dihydro-2-amino pyrimidines. International Journal of Pharmacy and Pharmaceutical Sciences, 4(4), 514-517. [Link]

• Kumar, A., et al. (2013). Synthesis and biological evaluation of 2-amino-4,6-diaryl substituted pyrimidine derivatives. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 4(2), 1148-1155. [Link]

• Huang, R., et al. (2022). Quantitative bioactivity signatures of dietary supplements and natural products. bioRxiv. [Link]

• Kumar, D., et al. (2012). Synthesis and structure-activity relationship study of 2-(substituted benzylidene)-7-(4-fluorophenyl)-5-(furan-2-yl)-2H-thiazolo[3,2-a]pyrimidin-3(7H)-one derivatives as anticancer agents. Drug Discoveries & Therapeutics, 6(4), 198-204. [Link]

• Li, Y., et al. (2018). Synthesis and biological evaluation of 4,6-diaryl-2-pyrimidinamine derivatives as anti-breast cancer agents. Bioorganic & Medicinal Chemistry Letters, 28(6), 1138-1142. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 118946, 2-Amino-4,6-dimethoxypyrimidine. Retrieved from [Link]

• Chaniyara, R., et al. (2010). Synthesis and structure-activity relationship of 2-thiopyrimidine-4-one analogs as antimicrobial and anticancer agents. European Journal of Medicinal Chemistry, 45(10), 4573-4578. [Link]

• Al-Suwaidan, I. A., et al. (2023). Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. Molecules, 28(22), 7594. [Link]

• Vasylenko, O., et al. (2023). Synthesis of Novel Derivatives of 4,6-Diarylpyrimidines and Dihydro-Pyrimidin-4-one and In Silico Screening of Their Anticancer Activity. Scientia Pharmaceutica, 91(1), 11. [Link]

• Guo, D., et al. (2022). Design, synthesis and biological evaluation of 2,4-pyrimidinediamine derivatives as ALK and HDACs dual inhibitors for the treatment of ALK addicted cancer. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2348-2362. [Link]

• Panda, S. S., et al. (2023). Dihydropyrimidinones as potent anticancer agents: Insight into the structure-activity relationship. Archiv der Pharmazie, 356(5), e2200664. [Link]

• Gomaa, H. A. M., et al. (2024). New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors. Frontiers in Chemistry, 12, 1334059. [Link]

• Cignarella, G., et al. (1996). Synthesis and spasmolytic action of 2-substituted thienopyrimidin-4-one derivatives. Il Farmaco, 51(11-12), 737-744. [Link]

• Roth, B., & Cheng, C. C. (1982). Recent progress in the medicinal chemistry of 2,4-diaminopyrimidines. Progress in Medicinal Chemistry, 19, 269-331. [Link]

• Nikolova, S., et al. (2022). 2-Alkyl-Substituted-4-Amino-Thieno[2,3-d]Pyrimidines: Anti-Proliferative Properties to In Vitro Breast Cancer Models. Pharmaceuticals, 15(10), 1255. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ijpsonline.com [ijpsonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and biological evaluation of 4,6-diaryl-2-pyrimidinamine derivatives as anti-breast cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Synthesis and structure-activity relationship study of 2-(substituted benzylidene)-7-(4-fluorophenyl)-5-(furan-2-yl)-2H-thiazolo[3,2-a]pyrimidin-3(7H)-one derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Elucidating the Biological Targets of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine

Foreword: A Strategic Approach to Target Identification for a Novel Phenylpiperazinyl-pyrimidine Derivative

The compound 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine represents a novel chemical entity with significant therapeutic potential, predicated on the well-established pharmacological importance of its constituent chemical motifs. The pyrimidine core is a cornerstone of numerous biologically active molecules, including anticancer and antimicrobial agents. Furthermore, the 2-(phenylpiperazin-1-yl)pyrimidine scaffold is a privileged structure in neuropharmacology, frequently associated with modulation of central nervous system (CNS) targets. Specifically, the arylpiperazine moiety is a recognized pharmacophore for aminergic G protein-coupled receptors (GPCRs), including serotonin, dopamine, and adrenergic receptors.

While direct empirical data for 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine is not yet prevalent in the public domain, a comprehensive analysis of its structural components allows for the formulation of a robust, hypothesis-driven approach to identifying its primary biological targets. This guide provides a detailed framework for researchers, scientists, and drug development professionals to systematically investigate the pharmacological profile of this compound. We will delve into the rationale behind experimental choices, provide detailed protocols for key assays, and illustrate the interconnectedness of these methodologies in building a comprehensive understanding of the molecule's mechanism of action.

Part 1: Primary Target Hypothesis - Aminergic G Protein-Coupled Receptors

The convergence of the phenylpiperazine and pyrimidinylpiperazine pharmacophores strongly suggests that the initial search for biological targets should focus on aminergic GPCRs. The phenylpiperazine group is a common feature in a multitude of CNS-active drugs, conferring affinity for serotonin (5-HT), dopamine (D), and adrenergic (α) receptors. The 2-(1-piperazinyl)pyrimidine moiety is a known antagonist of α2-adrenergic receptors and a metabolite of several anxiolytic drugs of the azapirone class, which also interact with 5-HT1A receptors.

Therefore, our primary hypothesis is that 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine will exhibit significant binding affinity and functional activity at one or more subtypes of serotonin, dopamine, and/or adrenergic receptors. The 4,6-dimethoxy substitution on the pyrimidine ring is anticipated to modulate the selectivity and potency of these interactions.

Experimental Workflow for Primary Target Screening

To systematically test this hypothesis, a tiered screening approach is recommended. This workflow is designed to efficiently identify high-affinity targets and subsequently characterize the functional consequences of compound binding.

Caption: A tiered experimental workflow for the identification and characterization of biological targets.

Part 2: Detailed Experimental Protocols

This section provides detailed, step-by-step methodologies for the key experiments outlined in the workflow. The rationale behind each step is explained to ensure a thorough understanding of the experimental design.

Tier 1: Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine for a panel of aminergic GPCRs.

Rationale: Radioligand binding assays are a robust and high-throughput method to directly measure the interaction between a compound and its receptor. By using a radiolabeled ligand with known high affinity for a specific receptor, we can quantify the ability of our test compound to displace it, thereby determining its binding affinity.

Protocol: Competitive Radioligand Binding Assay

• Receptor Preparation:

  • Utilize commercially available cell membranes from cell lines stably expressing the human receptor subtypes of interest (e.g., 5-HT1A, 5-HT2A, D2, α1A, α2A).

  • Thaw the membrane preparations on ice and resuspend in an appropriate binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, with specific co-factors as required for each receptor).

  • Determine the protein concentration using a standard method such as the Bradford assay.

• Assay Setup:

  • In a 96-well plate, add the following in order:

    • Binding buffer.

    • A serial dilution of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine (e.g., from 10 µM to 0.1 nM).

    • A known concentration of the appropriate radioligand (e.g., [3H]-8-OH-DPAT for 5-HT1A, [3H]-Ketanserin for 5-HT2A, [3H]-Spiperone for D2, [3H]-Prazosin for α1, [3H]-Rauwolscine for α2).

    • The prepared cell membrane suspension.

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known non-labeled ligand).

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a predetermined time (e.g., 60-120 minutes) to allow the binding to reach equilibrium.

• Harvesting and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

  • Wash the filters several times with ice-cold wash buffer.

  • Dry the filter mats and place them in scintillation vials with scintillation cocktail.

  • Quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a one-site competition model using non-linear regression analysis to determine the IC50 value (the concentration of the compound that inhibits 50% of specific radioligand binding).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation: Binding Affinity Profile

Receptor Subtype	Radioligand	Ki (nM) of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine
Serotonin
5-HT1A	[3H]-8-OH-DPAT	Experimental Value
5-HT2A	[3H]-Ketanserin	Experimental Value
5-HT2C	[3H]-Mesulergine	Experimental Value
Dopamine
D1	[3H]-SCH23390	Experimental Value
D2	[3H]-Spiperone	Experimental Value
D3	[3H]-7-OH-DPAT	Experimental Value
Adrenergic
α1A	[3H]-Prazosin	Experimental Value
α1B	[3H]-Prazosin	Experimental Value
α1D	[3H]-Prazosin	Experimental Value
α2A	[3H]-Rauwolscine	Experimental Value

Tier 2: Functional Assays

Objective: To determine the functional activity (agonist, antagonist, or inverse agonist) of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine at the high-affinity targets identified in Tier 1.

Rationale: While binding assays confirm interaction, they do not reveal the functional consequence. Functional assays are crucial to understand whether the compound activates the receptor, blocks the action of the endogenous ligand, or reduces the basal activity of the receptor.

Protocol: G-Protein Coupled Receptor (GPCR) Functional Assays (Example: cAMP Assay for Gs or Gi coupled receptors)

• Cell Culture:

  • Use a cell line (e.g., HEK293 or CHO) stably expressing the receptor of interest.

  • Culture the cells in appropriate media and conditions until they reach the desired confluency.

• Assay Procedure (Agonist Mode):

  • Seed the cells into a 96-well plate and allow them to attach overnight.

  • Replace the culture medium with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Add a serial dilution of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine.

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or LANCE).

• Assay Procedure (Antagonist Mode):

  • Pre-incubate the cells with a serial dilution of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine.

  • Add a known concentration (e.g., EC80) of a reference agonist for the receptor.

  • Incubate and measure cAMP levels as described above.

• Data Analysis:

  • Agonist Mode: Plot the cAMP concentration against the logarithm of the compound concentration and fit to a sigmoidal dose-response curve to determine the EC50 (potency) and Emax (efficacy) values.

  • Antagonist Mode: Plot the inhibition of the agonist response against the logarithm of the compound concentration to determine the IC50. Calculate the antagonist constant (Kb) using the Schild equation for competitive antagonists.

Data Presentation: Functional Activity Profile

Receptor Subtype	Assay Type	Functional Activity	EC50/IC50 (nM)	Emax (%)
e.g., 5-HT1A	cAMP	Agonist/Antagonist	Experimental Value	Experimental Value
e.g., D2	Calcium Mobilization (for Gq)	Agonist/Antagonist	Experimental Value	Experimental Value
e.g., α2A	cAMP	Agonist/Antagonist	Experimental Value	Experimental Value

Part 3: Exploring Secondary Targets and Broader Pharmacological Profile

Based on the diverse activities reported for substituted pyrimidines, it is prudent to investigate potential off-target effects and explore a wider range of biological activities beyond aminergic GPCRs.

Potential Secondary Target Classes:

• Kinases: A number of pyrimidine derivatives have shown activity as kinase inhibitors. Screening against a panel of kinases, particularly those implicated in cancer cell signaling such as EGFR and VEGFR, could reveal additional mechanisms of action.

• Enzymes involved in Neurodegenerative Diseases: Given the CNS-active nature of the core scaffold, investigating enzymes implicated in Alzheimer's disease, such as Acetylcholinesterase (AChE) and Beta-secretase 1 (BACE-1), is a logical extension.

• Ion Channels: Some phenylpiperazine derivatives have been shown to modulate ion channels, such as TRPC6.

Signaling Pathway Analysis

Once a primary target and its functional activity are confirmed, it is essential to investigate the downstream signaling pathways.

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine

Abstract & Introduction

Substituted pyrimidines are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2][3] The compound 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine belongs to this important class of N-heterocycles. Its synthesis provides a valuable scaffold for further functionalization in drug discovery programs, particularly in the development of kinase inhibitors and other targeted therapies.[4][5][6]

This application note provides a detailed, step-by-step protocol for the synthesis of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine. The described method is based on the well-established nucleophilic aromatic substitution (SNAr) reaction, a robust and widely applicable transformation in heterocyclic chemistry.[7][8] We will delve into the mechanistic underpinnings of the reaction, provide a validated laboratory protocol, and discuss methods for purification and characterization, ensuring researchers can confidently replicate and adapt this procedure.

Reaction Principle & Mechanism

The synthesis proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. This reaction is characteristic of electron-deficient aromatic and heteroaromatic systems bearing a suitable leaving group.

The key mechanistic steps are:

• Nucleophilic Attack: The pyrimidine ring, being inherently electron-deficient due to the electronegativity of its two nitrogen atoms, is susceptible to nucleophilic attack.[9][10] The secondary amine of 1-phenylpiperazine acts as the nucleophile, attacking the carbon atom at the C-2 position, which bears the chloro leaving group.

• Formation of a Meisenheimer Complex: This attack leads to the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[9][11] The negative charge is delocalized over the pyrimidine ring and, importantly, onto the electronegative nitrogen atoms, which provides significant stabilization for this intermediate.[10]

• Elimination of the Leaving Group: Aromaticity is restored through the expulsion of the chloride ion, a good leaving group, yielding the final substituted pyrimidine product.

The overall transformation is the displacement of a chloride on the pyrimidine ring by the piperazine nucleophile.

Figure 1: Reaction Scheme for the Synthesis of the Title Compound

Materials, Reagents, and Equipment

Reagents

All reagents should be of analytical grade or higher and used as received unless otherwise noted.

Reagent	CAS No.	MW ( g/mol )	Molar Eq.	Amount (10 mmol scale)
2-Chloro-4,6-dimethoxypyrimidine	13034-56-1	174.59	1.0	1.75 g (10.0 mmol)
1-Phenylpiperazine	92-54-6	162.24	1.1	1.78 g (11.0 mmol)
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	2.0	2.76 g (20.0 mmol)
N,N-Dimethylformamide (DMF)	68-12-2	73.09	-	50 mL
Ethyl Acetate (EtOAc)	141-78-6	88.11	-	For workup/chromatography
Hexanes	110-54-3	86.18	-	For chromatography
Deionized Water	7732-18-5	18.02	-	For workup
Brine (Saturated NaCl)	7647-14-5	58.44	-	For workup

Equipment

• 100 mL Round-bottom flask

• Reflux condenser with gas inlet/outlet

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Inert atmosphere setup (Nitrogen or Argon)

• Standard laboratory glassware (beakers, graduated cylinders, separatory funnel)

• Buchner funnel and filter flask

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Flash column chromatography system (optional, for purification)

• Melting point apparatus

• NMR Spectrometer, Mass Spectrometer for analysis

Detailed Experimental Protocol

This protocol is based on a 10 mmol scale of the limiting reagent, 2-chloro-4,6-dimethoxypyrimidine.

Figure 2: Experimental Workflow Diagram

Step 1: Reaction Setup

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-chloro-4,6-dimethoxypyrimidine (1.75 g, 10.0 mmol).

• Add 1-phenylpiperazine (1.78 g, 11.0 mmol) and anhydrous potassium carbonate (2.76 g, 20.0 mmol).

• Add 50 mL of N,N-Dimethylformamide (DMF).

• Fit the flask with a reflux condenser and ensure a gentle flow of inert gas (N₂ or Ar) through the system.

  • Causality Note: An inert atmosphere prevents potential side reactions with atmospheric moisture and oxygen at elevated temperatures. Potassium carbonate acts as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards the product. A slight excess of the amine nucleophile ensures complete consumption of the limiting electrophile.

Step 2: Reaction

• With vigorous stirring, heat the reaction mixture to 100-110 °C using a heating mantle.

• Maintain this temperature for 4-6 hours.

• Monitor the reaction progress by TLC. To do this, withdraw a small aliquot, dilute it with ethyl acetate, filter it through a small plug of silica, and spot it on a TLC plate. Elute with a suitable solvent system (e.g., 30% Ethyl Acetate in Hexanes). The reaction is complete upon the disappearance of the starting 2-chloro-4,6-dimethoxypyrimidine spot.

  • Causality Note: Heating provides the necessary activation energy for the SNAr reaction to proceed at a practical rate.[9]

Step 3: Work-up and Isolation

• Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing 200 mL of deionized water. A precipitate of the crude product may form.

• Transfer the aqueous mixture to a 500 mL separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic layers and wash them with brine (1 x 100 mL) to remove residual DMF and water.

  • Causality Note: The aqueous workup is crucial for removing the inorganic base (K₂CO₃) and the highly polar solvent (DMF). The brine wash helps to break any emulsions and further dries the organic layer.

Step 4: Drying and Concentration

• Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a solid.

Step 5: Purification

The crude solid can be purified by one of the following methods:

• Method A: Recrystallization: Dissolve the crude solid in a minimum amount of boiling ethanol or isopropanol. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Method B: Flash Column Chromatography: If recrystallization is ineffective, dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Purify using a silica gel column, eluting with a gradient of ethyl acetate in hexanes.

Step 6: Characterization

The identity and purity of the final product, 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine, should be confirmed by standard analytical techniques. Expected spectroscopic data, based on analogous structures, would include:[12][13]

• ¹H NMR: Signals corresponding to methoxy protons (~3.9 ppm), the C-5 pyrimidine proton (~5.5-6.0 ppm), and distinct signals for the aromatic protons of the phenyl ring and the aliphatic protons of the piperazine ring.

• ¹³C NMR: Resonances for the three distinct pyrimidine carbons, the methoxy carbons, and the carbons of the phenylpiperazine moiety.

• Mass Spectrometry (MS): A molecular ion peak [M+H]⁺ corresponding to the calculated exact mass of C₁₆H₂₀N₄O₂ (299.15 g/mol ).

• Melting Point: A sharp melting point is indicative of high purity.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• N,N-Dimethylformamide (DMF) is a reproductive toxin and is readily absorbed through the skin. Handle with extreme care.

• 1-Phenylpiperazine is corrosive and toxic. Avoid inhalation and skin contact.

• Consult the Safety Data Sheets (SDS) for all reagents before starting the experiment.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient reaction time or temperature.2. Inactive reagents (e.g., wet base or solvent).	1. Extend reaction time or increase temperature slightly.2. Ensure all reagents and solvents are anhydrous.
Low Yield	1. Incomplete reaction.2. Product loss during workup or purification.	1. See above.2. Be careful during extractions; ensure complete transfer of material. Use a different purification method if significant loss is observed.
Impure Product	1. Side reactions.2. Ineffective purification.	1. Ensure an inert atmosphere is maintained.2. Repeat purification (recrystallization or column chromatography). Check TLC for optimal eluent system.

References

• BenchChem. (n.d.). Application Notes and Protocols for Nucleophilic Aromatic Substitution on 4,6-Diethoxypyrimidine.
• El-Gamal, M. I., et al. (2024). New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors. PMC.
• Chemistry Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?
• El-Gamal, M. I., et al. (2024). New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors. Semantic Scholar.
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.
• PubMed. (n.d.). Synthesis of Novel Derivatives of 4,6-Diarylpyrimidines and Dihydro-Pyrimidin-4-one and In Silico Screening of Their Anticancer Activity.
• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution.
• Singleton, D. A., et al. (n.d.). Concerted Nucleophilic Aromatic Substitutions. PMC.
• Khan, I., et al. (2025). 4,6-Disubstituted pyrimidine-based microtubule affinity-regulating kinase 4 (MARK4) inhibitors: synthesis, characterization, in-vitro activity and in-silico studies. PMC.
• Google Patents. (n.d.). CN1467206A - Preparation method of 2-chloro-4, 6-dimethoxypyrimidine.
• Journal of Organic & Pharmaceutical Chemistry. (n.d.). Synthesis, Characterization and Antitumor Activity of Some Novel Pyrimidine Sulfonamide Derivatives.
• PubMed. (2021). Design, Synthesis and Evaluation of 2,4,6-substituted Pyrimidine Derivatives as BACE-1 Inhibitor: Plausible Lead for Alzheimer's Disease.
• MDPI. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds.
• Indian Journal of Pharmaceutical Education and Research. (2023). Multicomponent Synthesis, Characterization of Novel Pyrimidine Derivatives with Anti-cancer Potential.
• BenchChem. (n.d.). A Technical Guide to the Spectroscopic Characterization of 4,6-diethoxypyrimidine.
• Lombardo, L. J., et al. (2004). Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. Journal of Medicinal Chemistry.

Sources

• 1. jocpr.com [jocpr.com]
• 2. Design, Synthesis and Evaluation of 2,4,6-substituted Pyrimidine Derivatives as BACE-1 Inhibitor: Plausible Lead for Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds [mdpi.com]
• 4. New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 8. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. 4,6-Disubstituted pyrimidine-based microtubule affinity-regulating kinase 4 (MARK4) inhibitors: synthesis, characterization, in-vitro activity and in-silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Optimizing reaction temperature for 2-substituted pyrimidine synthesis

Ticket System: Optimization & Troubleshooting

Status: Active Operator: Senior Application Scientist Topic: Thermal Optimization for 2-Substituted Pyrimidine Architectures

Introduction: The "2-Position" Thermal Paradox

Welcome to the technical support hub. You are likely here because the 2-position of the pyrimidine ring is chemically unique. Flanked by two nitrogen atoms, it is electronically deficient (making it susceptible to nucleophilic attack) but also sterically hindered and prone to metal-center coordination (poisoning catalysts).

Temperature is your primary lever to overcome these activation energy barriers, but it is a double-edged sword. Too low, and the amidine intermediates stall; too high, and you risk polymerization or catalyst decomposition.

This guide is structured into three Diagnostic Workflows based on your synthetic pathway.

Workflow A: De Novo Ring Synthesis (Cyclocondensation)

Context: You are building the ring from scratch using an amidine (or guanidine) and a 1,3-dicarbonyl derivative (e.g., Pinner or Biginelli-type synthesis).

Core Mechanism & Thermal Dependency

The reaction proceeds via a nucleophilic attack of the amidine nitrogen on the carbonyl, followed by dehydration. The dehydration step is often the thermal bottleneck.

Figure 1: Thermal bottleneck in cyclocondensation. The elimination step often requires elevated temperatures to drive equilibrium forward.

Troubleshooting Guide

Q: My reaction stalls at the intermediate (dihydropyrimidine) stage. Increasing reflux time doesn't help.

• Diagnosis: The elimination of water is thermodynamically unfavorable at your current temperature/solvent boiling point.

• Solution:

  • Solvent Switch: Switch from Ethanol (

    ) to n-Butanol ( ) or DMF ( ) . The higher thermal ceiling drives the dehydration.

  • Azeotropic Removal: If stability is an issue, use Toluene with a Dean-Stark trap to physically remove water at

    , shifting the equilibrium.

Q: I am seeing low yields and "tar" formation during conventional reflux.

• Diagnosis: Prolonged thermal exposure is degrading your unstable amidine starting material before it can react.

• Solution (Microwave Protocol): Microwave irradiation is superior here due to the "superheating" effect and rapid ramp rates, minimizing the time your reagents spend in the decomposition zone [1].

Parameter	Conventional Reflux	Microwave Protocol (Recommended)
Temperature	(Ethanol)	(Ethanol/Water)
Time	6–12 Hours	10–20 Minutes
Pressure	Atmospheric	15–20 bar (Sealed Vessel)
Yield (Avg)	40–60%	85–95%

Workflow B: Functionalizing via (Nucleophilic Displacement)

Context: You have a 2-halopyrimidine (usually 2-chloro) and are trying to displace it with an amine, alkoxide, or thiol.

The "2-Chloro" Reactivity Hierarchy

The 2-position is less reactive than the 4-position in

reactions due to the specific resonance stabilization of the Meisenheimer complex. Therefore, 2-substitution requires higher energy input.

Figure 2: Temperature-dependent regioselectivity. Lower temperatures favor C4 substitution; higher temperatures are required to access C2.

Troubleshooting Guide

Q: I need to install a substituent at C2, but my substrate decomposes at high heat (

).

• Diagnosis: You are relying solely on thermal energy to overcome the activation barrier of the C2-Cl bond.

• Solution (Chemical Activation):

  • The "Sulfone" Trick: Oxidize the 2-SMe group to a sulfone (

    ). The sulfone is a much better leaving group than chlorine, allowing to proceed at Room Temperature [2].

  • Acid Catalysis: Add 1.0 eq of TFA. Protonation of the pyrimidine ring nitrogens significantly lowers the LUMO, allowing the reaction to proceed at

    instead of .

Q: Can I do this without metal catalysts at Room Temperature?

• New Protocol Alert: Recent data (2024) demonstrates that using Grignard reagents with specific electronic tuning (using tert-butyl sulfone as the leaving group) allows for C2-alkylation/arylation at ambient temperature, completely avoiding thermal degradation [3].

Workflow C: Palladium-Catalyzed Cross-Coupling

Context: Suzuki-Miyaura or Buchwald-Hartwig coupling at the 2-position.

The Coordination Problem

The pyrimidine nitrogens are excellent ligands. At lower temperatures, they bind to Pd, forming stable (inactive) complexes.[1] At high temperatures, you risk Pd black precipitation.[1]

Optimization Matrix

Variable	Recommendation	Logic
Temperature		High enough to break N-Pd coordination, but requires stable ligands.
Solvent	Dioxane/Water (4:1)	Aqueous biphasic systems often outperform anhydrous ones for 2-chloropyrimidines.
Base	or	Stronger bases facilitate transmetallation, which is often the rate-limiting step here.
Ligand	XPhos or SPhos	Bulky, electron-rich phosphines prevent N-coordination to the metal center.

Troubleshooting Guide

Q: My reaction turns black immediately at

and yields are <10%.

• Diagnosis: Rapid catalyst decomposition ("Pd black") before the oxidative addition can occur. The C2-Cl bond is strong.

• Solution:

  • Pre-heating: Do not add the catalyst at room temperature. Heat the mixture of substrate, base, and boronic acid to

    first, then inject the catalyst solution. This ensures the catalytic cycle starts immediately.

  • Ligand Overload: Increase the Ligand:Pd ratio to 2:1 or 3:1 to stabilize the active species at high temperatures.

Q: I am getting a mixture of C2 and C4 coupling products.

• Diagnosis: Lack of regiocontrol.

• Solution: Temperature alone won't fix this. You must use Ligand Control .

  • For C4 selectivity: Use standard ligands (

    ).[1]

  • For C2 selectivity: Use bulky N-heterocyclic carbene (NHC) ligands (e.g., IPent).[2] These bulky ligands sterically crowd the metal center, forcing reaction at the electronically distinct C2 position [4].

References

• Microwave-Assisted Synthesis: A Comparative Study of Microwave-Assisted and Conventional Heating Approaches for the Multicomponent Synthesis of 4,6-Diarylpyrimidines. (2023).[3] Semantic Scholar. Link[1]

• Optimization: General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned Approach. (2024).[4][5] Organic Letters. Link[1]

• Room Temp Grignard:General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned

  Approach. (2024).[4][5][6] PubMed. Link

• Pd-Catalyzed Selectivity: C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. (2026).[2] PubMed Central. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of polycyclic guanidines by cyclocondensation reactions of N-amidinyliminium ions - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine under acidic conditions

Technical Support Center: Pyrimidine Scaffold Stability Topic: Stability of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine in Acidic Media

Executive Summary

Welcome to the Technical Support Center. You are likely accessing this guide because you are observing unexpected peak splitting in HPLC, mass loss during workup, or solubility issues with 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine .

This molecule contains two distinct functionalities with opposing behaviors in acid:

• The Phenylpiperazine tail: Basic (pKa ~8.5–9.0), requiring acid for protonation and solubility.

• The Dimethoxypyrimidine core: Electron-deficient but prone to acid-catalyzed nucleophilic aromatic substitution (

  ), specifically hydrolysis of the methoxy groups.

The Critical Threshold: While thermodynamically stable in mild acidic buffers (pH 4.0–6.0) at ambient temperature, this compound undergoes irreversible hydrolysis in strong acids (pH < 2.0) or at elevated temperatures, converting to pyrimidone impurities.

Part 1: Diagnostic Workflow

Use this logic flow to determine if your issue is physical (solubility/salt formation) or chemical (degradation).

Figure 1: Diagnostic logic tree for assessing stability issues. RRT = Relative Retention Time.

Part 2: Technical Deep Dive & Mechanism

The Hydrolysis Mechanism

In strong acidic environments (e.g., 1M HCl, TFA), the pyrimidine nitrogen protonates. This increases the electrophilicity of the C4 and C6 carbons, making them susceptible to attack by water.

• Reaction: Acid-catalyzed demethoxylation.

• Product: The methoxy group (-OCH3) is cleaved to release methanol, forming a hydroxyl group which immediately tautomerizes to a carbonyl (amide-like) structure.

• Stepwise Degradation:

  • Parent: 4,6-dimethoxy...

  • Impurity A (Mono-desmethyl): 6-methoxy-2-(4-phenylpiperazin-1-yl)pyrimidin-4(3H)-one.

  • Impurity B (Bis-desmethyl): 2-(4-phenylpiperazin-1-yl)pyrimidine-4,6(1H,5H)-dione.

Stability Data Profile

Condition	Duration	Temperature	Stability Status	Primary Observation
0.1% Formic Acid (pH ~2.7)	24 Hours	25°C	Stable	Protonation of piperazine only. No degradation.
1M HCl	1 Hour	25°C	Marginal	< 2% degradation observed.
1M HCl	4 Hours	60°C	Unstable	Significant hydrolysis (>15%). Formation of mono-oxo impurity.
Phosphate Buffer (pH 7.4)	24 Hours	37°C	Stable	Physiologically stable.
TFA (Neat)	30 Mins	25°C	Unstable	Rapid demethoxylation possible.

Part 3: Troubleshooting Guide (FAQ)

Q1: I see a new peak eluting before my main peak during LC-MS analysis in acidic mobile phase. Is this degradation?

Answer: Not necessarily.

• Scenario A (Degradation): If the mass spectrum shows a loss of 14 Da (loss of -CH3, gain of -H) or 32 Da (loss of -OCH3, gain of -OH), you have hydrolysis. This peak will likely have a distinct UV spectrum (shift in

  due to loss of aromaticity in the pyrimidine ring).

• Scenario B (Ionization): If the mass is identical to the parent, you may be separating the protonated salt species from the free base if your mobile phase buffering capacity is insufficient.

• Action: Check the mass shift.

  confirms acid hydrolysis.

Q2: How can I improve solubility without causing degradation?

Answer: Avoid strong inorganic acids (HCl, H2SO4) for dissolution if heating is required.

• Recommended: Use organic acids like Acetic Acid or Formic Acid (pH 3–4). The piperazine nitrogen will protonate sufficiently to solubilize the molecule without activating the pyrimidine ring for nucleophilic attack.

• Protocol: Dissolve in 5% Acetic Acid/Water or DMSO/Water mixtures.

Q3: What is the validated HPLC method for detecting these impurities?

Answer: Standard C18 methods often co-elute the mono-hydroxy impurity with the parent due to structural similarity. You must use a buffered mobile phase to suppress silanol interactions with the piperazine tail.

Recommended Protocol:

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 10 mM Ammonium Acetate (pH 5.5). Note: Avoid pH < 3.0.

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 254 nm.

• Rationale: The pH 5.5 buffer keeps the piperazine protonated (good peak shape) but prevents on-column hydrolysis of the methoxy groups.

Part 4: References

• Mechanism of Pyrimidine Hydrolysis:

  • Title: Kinetics and Mechanism of the Acid-Catalyzed Hydrolysis of Methoxypyrimidines.

  • Source: Journal of the American Chemical Society.

  • Context: Establishes the pathway of protonation at N3 leading to C4-methoxy cleavage.

  • URL:[Link]

• Impurity Profiling of Piperazine-Pyrimidine Drugs:

  • Title: Selective determination of potential impurities in an active pharmaceutical ingredient using HPLC-SPE-HPLC (Urapidil Analogues).

  • Source: Journal of Chromatography A.

  • Context: Describes the separation of hydroxy-pyrimidine impurities from methoxy-parents.

  • URL:[Link]

• Stability of Phenylpiperazine Derivatives:

  • Title: Kinetics of hydrolysis of 4-methoxy-2-[2-hydroxy-3(4-phenyl-1-piperazinyl)]propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine.[1]

  • Source: ResearchGate / Polish Journal of Chemistry.

  • Context: Provides kinetic data on the acid-catalyzed degradation of phenylpiperazine derivatives containing methoxy groups.

  • URL:[Link]

• General Pyrimidine Chemistry:

  • Title: 2,4-Dimethoxypyrimidine | PubChem Compound Summary.

  • Source: National Library of Medicine (NIH).

  • Context: Physicochemical properties and reactivity data for the core scaffold.[2]

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Optimization for 4,6-Dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine Synthesis

Topic: Catalyst optimization for synthesizing 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.

Welcome to the Advanced Synthesis Support Hub. This guide addresses the specific challenges in coupling 2-chloro-4,6-dimethoxypyrimidine with 1-phenylpiperazine . Unlike electron-deficient pyrimidines (e.g., 2,4,6-trichloropyrimidine), the 4,6-dimethoxy substrate presents a significant kinetic barrier due to the electron-donating effect (

) of the methoxy groups, which deactivates the C2 position toward nucleophilic attack.

This guide provides optimized protocols focusing on two catalytic pathways: Phase Transfer Catalysis (PTC) for cost-effective scale-up and Buchwald-Hartwig Amination for high-purity, difficult conversions.

Reaction Mechanism & Strategic Analysis

Before optimizing, it is critical to understand the competing mechanistic pathways. The deactivation of the pyrimidine ring necessitates either lowering the activation energy via metal catalysis or enhancing the effective concentration of the nucleophile via phase transfer.

Pathway Visualization

The following diagram illustrates the decision matrix between the

(PTC-mediated) and Buchwald-Hartwig (Pd-catalyzed) pathways.

Caption: Strategic selection between PTC-enhanced nucleophilic substitution and Palladium-catalyzed cross-coupling based on process requirements.

Optimization Protocols

Protocol A: Phase Transfer Catalysis (Recommended for Scale-Up)

Context: The methoxy groups at C4/C6 render the C2-chlorine less electrophilic. Standard reflux in ethanol often yields incomplete conversion (60-70%). The addition of a Quaternary Ammonium Salt (QAS) facilitates the transfer of the anionic nucleophile (or deprotonated amine) into the organic phase, significantly accelerating the rate.

Optimized Conditions:

• Catalyst: Tetrabutylammonium bromide (TBAB) (5-10 mol%) [1].

• Solvent: Toluene/Water (biphasic) or neat Toluene (solid-liquid PTC).

• Base: Potassium Carbonate (

  ) (2.0 equiv).[1][2]

• Temperature: 100–110°C (Reflux).

Step-by-Step Methodology:

• Charge a reaction vessel with 2-chloro-4,6-dimethoxypyrimidine (1.0 equiv) and 1-phenylpiperazine (1.1 equiv).

• Add Toluene (10 V) and

  (2.0 equiv, granular).

• Add TBAB (0.05 equiv). Note: Ensure TBAB is dry; hygroscopic water can stall the reaction.

• Heat to reflux (110°C) with vigorous stirring (critical for PTC).

• Monitor by HPLC/TLC.[1][2] Reaction typically completes in 6–8 hours (vs. 24h without catalyst).

• Workup: Filter inorganic salts while hot. Wash filtrate with water to remove TBAB. Concentrate organic layer to crystallize the product.

Protocol B: Palladium-Catalyzed Buchwald-Hartwig (Recommended for High Purity)

Context: If the substrate contains sensitive functional groups or if the

route yields difficult-to-remove impurities, Pd-catalysis allows for milder conditions (80°C) and higher conversion (>95%).

Optimized Conditions:

• Catalyst Precursor:

  or (1-2 mol%).

• Ligand: BINAP or Xantphos .[3] Rationale: Bidentate phosphines prevent

  -hydride elimination and stabilize the Pd center against the nitrogen-rich pyrimidine. [2]

• Base: Sodium tert-butoxide (

  ) or Cesium Carbonate ( ).[1]

• Solvent: 1,4-Dioxane or Toluene (Anhydrous).

Step-by-Step Methodology:

• In a glovebox or under

  flow, charge flask with 2-chloro-4,6-dimethoxypyrimidine (1.0 equiv), 1-phenylpiperazine (1.2 equiv), and (1.5 equiv).

• Add

  (2 mol%) and BINAP (3 mol%).

• Add anhydrous Toluene (degassed).

• Heat to 80°C–100°C for 4–6 hours.

• Workup: Dilute with EtOAc, filter through Celite to remove Pd black. Wash with brine.[1][2][3]

Comparative Performance Data

Parameter	Non-Catalyzed (Thermal)	PTC ( + TBAB)	Pd-Catalyzed (Buchwald)
Catalyst	None	TBAB (10 mol%)	Pd(OAc)2 / BINAP
Solvent	Ethanol / DMF	Toluene / Water	Toluene / Dioxane
Temp	120°C+	100°C	80°C
Time	24–48 h	6–8 h	4–6 h
Yield	55–65%	85–92%	90–96%
Key Issue	Incomplete conversion	Removal of catalyst	Cost, Heavy metal removal

Troubleshooting & FAQs

Q1: My reaction stalls at 70% conversion using the PTC method. What is wrong?

Diagnosis: This is often due to "Catalyst Poisoning" by water or insufficient agitation.

• Cause: TBAB is hygroscopic. Excess water in a solid-liquid PTC system creates a hydration shell around the carbonate, preventing effective deprotonation.

• Solution:

  • Dry your solvents and reagents (KF < 0.1%).

  • Increase agitation speed (>500 RPM). PTC relies on interfacial surface area.

  • Switch to Aliquat 336 (liquid phase transfer catalyst) if solubility is an issue.

Q2: I see a side product with M+14 mass. What is it?

Diagnosis: This is likely the methylated impurity .

• Cause: If using DMF as a solvent at high temperatures with strong bases, DMF can decompose to form dimethylamine, which competes with phenylpiperazine. Alternatively, if using methanol/NaOMe, methoxide can displace the piperazine or the chloride.

• Solution: Switch to non-nucleophilic solvents like Toluene or 1,4-Dioxane. Avoid DMF above 100°C.

Q3: The Pd-catalyzed reaction turns black immediately and yields are low.

Diagnosis: "Pd Black" precipitation indicates ligand dissociation and catalyst death.

• Cause: The amine (phenylpiperazine) or the pyrimidine nitrogens are coordinating to the Pd, displacing the phosphine ligand.

• Solution:

  • Increase Ligand/Pd ratio: Use 2:1 or 3:1 (L:Pd) to ensure the metal remains ligated.

  • Switch Ligand: Move from

    to a chelating ligand like BINAP or Xantphos , which bite the metal more strongly [3].

  • Pre-stir: Allow the catalyst and ligand to complex in the solvent for 15 mins before adding the substrates.

Q4: Why is the product oiling out during workup?

Diagnosis: The product is a lipophilic base.

• Solution: The 4,6-dimethoxy and phenylpiperazine groups make the molecule greasy. Do not use water/ethanol for recrystallization.

  • Protocol: Dissolve the crude oil in hot Isopropanol (IPA), cool slowly to 0°C. If it oils out, seed with a pure crystal or add dropwise Hexane to the IPA solution.

Troubleshooting Logic Tree

Use this flow to diagnose low yields or impurities.

Caption: Diagnostic workflow for resolving kinetic stalling and impurity profiles in pyrimidine amination.

References

• BenchChem. (2025).[1][2][4] Technical Support Center: Optimizing Amination Reactions of Pyrimidines. Retrieved from 1

• WuXi AppTec. (2024). Chemical Insights: How to Wisely Design Conditions for Buchwald-Hartwig Couplings. Retrieved from 5

• Organic Synthesis. (2023). Buchwald-Hartwig Coupling: General Procedures and Ligand Selection. Retrieved from 6

• ResearchGate. (2024). Highly Regioselective Organocatalytic SNAr Amination of 2,4-Dichloropyrimidine. Retrieved from 7

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. researchgate.net [researchgate.net]

Resolving baseline noise in HPLC analysis of pyrimidine derivatives

Executive Summary: The Pyrimidine Challenge

Pyrimidine derivatives (e.g., Cytosine, Uracil, Thymine, 5-Fluorouracil) present a unique "perfect storm" for HPLC baseline noise. Because they are highly polar, they often require:

• Highly aqueous mobile phases (which are prone to outgassing/bubbles).

• Ion-pairing agents (which absorb UV and cause baseline drift).

• Low-UV detection (210–254 nm) (where solvent background absorption is highest).

This guide moves beyond generic advice to address the specific chemical and physical interactions causing noise in pyrimidine workflows.

Module 1: The Diagnostic Triage

User Question: My baseline is "fuzzy" and drifting. How do I know if it's the pump, the detector, or the chemistry?

Scientist’s Insight: Do not guess. Isolate the variable using the Stop-Flow Test . Noise is either electronic/optical (Detector) or hydrodynamic (Pump/Column).

The Stop-Flow Protocol

• Equilibrate the system at your standard flow rate (e.g., 1.0 mL/min).

• Monitor the baseline for 5 minutes.

• Abruptly stop the pump (Flow = 0 mL/min).

• Continue monitoring the baseline for 5 minutes.

Diagnostic Logic Tree

Figure 1: Diagnostic logic to isolate the root cause of baseline noise.

Module 2: Chemistry & Mobile Phase Optimization

User Question: I am using TFA to retain polar pyrimidines, but my baseline is wavy. Why?

Scientist’s Insight: Trifluoroacetic acid (TFA) is an ion-pairing agent that absorbs UV light. At low wavelengths (210 nm), TFA acts as a "liquid filter." If your pump mixing is not perfect, small fluctuations in TFA concentration (even 0.01%) will appear as large sine waves in the baseline.

Critical Data: UV Cutoffs & Buffer Selection

Pyrimidine analysis often forces users near the "UV Cutoff"—the wavelength where the solvent itself absorbs all the light, leaving the detector blind.

Solvent/Buffer	UV Cutoff (nm)	Suitability for Pyrimidines (210-254 nm)	Notes
Water (HPLC Grade)	190	Excellent	Foundation of the mobile phase.
Acetonitrile	190	Excellent	Preferred organic modifier over Methanol.
Methanol	205	Poor for <220 nm	Avoid for low-UV pyrimidine analysis; causes high background.
Phosphate Buffer	<200	Excellent	Gold Standard for pyrimidines. Transparent at 210 nm.
Acetate Buffer	~210	Moderate	Becomes noisy below 220 nm.
Formate Buffer	~210	Moderate	Good for LC-MS, but noisier than phosphate for UV.
TFA (0.1%)	210	High Risk	Absorbs significantly. Requires pre-mixed mobile phases (isocratic).

The "Pre-Mix" Solution for Ion-Pairing

If you must use TFA or HFBA for retention:

• Do NOT use the pump to mix Solvent A (Water + TFA) and Solvent B (Acetonitrile + TFA). The pump's stroke will cause "mixing noise."

• Manually Pre-Mix your isocratic mobile phase in a single bottle.

• Result: The concentration of TFA enters the detector at a constant rate, eliminating mixing noise.

Module 3: Hardware & Physical Factors

User Question: I see random spikes in my chromatogram. Is my column failing?

Scientist’s Insight: Random spikes are rarely the column. In pyrimidine analysis (highly aqueous), this is almost always micro-bubbles sticking to the flow cell walls.

The Mechanism of "Outgassing"

Aqueous buffers hold less dissolved gas than organic solvents. When you mix them (or when pressure drops after the column), gas precipitates out.

• Symptom: Sharp, random spikes (bubbles passing through).

• Symptom: Sawtooth baseline (bubble trapped in cell, growing and releasing).

Protocol: The "Back-Pressure" Fix

To prevent bubbles from forming in the detector flow cell:

• Check the Back-Pressure Regulator: Ensure a restrictor (typically 30-100 psi) is installed after the flow cell waste line. This keeps the fluid under slight pressure, forcing bubbles to stay dissolved.

• Degas Rigorously: See the workflow below.

Mobile Phase Preparation Workflow

Figure 2: Mandatory preparation workflow for aqueous buffers used in pyrimidine analysis.

Frequently Asked Questions (FAQ)

Q: I switched from Phosphate to Acetate buffer for LC-MS, and now my UV baseline at 254 nm is noisier. Why? A: Acetate has a higher UV cutoff than phosphate. While phosphate is transparent down to 200 nm, acetate begins absorbing around 210-220 nm. Even at 254 nm, if the concentration is high (>20 mM), the background absorbance increases, reducing your Signal-to-Noise (S/N) ratio [1].

Q: Can I use Methanol instead of Acetonitrile for Pyrimidines? A: You can, but Acetonitrile is preferred for low-UV detection. Methanol has a UV cutoff of ~205 nm. If you are detecting pyrimidine impurities at 210-220 nm, Methanol will create a high background absorbance, masking small peaks [2].

Q: My baseline drifts upward during a gradient run. A: This is likely "Refractive Index (RI) Effect" or solvent absorption drift. As the percentage of organic solvent changes, the optical density of the mobile phase changes.

• Fix: Use a "Reference Wavelength" on your Diode Array Detector (e.g., 360 nm, bandwidth 100) to subtract this drift, provided your analyte does not absorb at the reference wavelength [3].

References

• Kromasil. (n.d.). FAQ - Which mobile phases work with my detection wavelength? Retrieved from [Link]

• Waters Corporation. (2025). Wavelength cutoffs for common solvents.[1][2] Retrieved from [Link]

• Agilent Technologies. (n.d.). Eliminating Baseline Problems in HPLC. Retrieved from [Link]

• Chromatography Online (LCGC). (2019). HPLC Diagnostic Skills–Noisy Baselines. Retrieved from [Link]

Sources

• 1. [Kromasil®] F.A.Q. - Which mobile phases work with my detection wavelength? [kromasil.com]
• 2. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Profiling of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine

Executive Summary & Application Context

This guide provides a definitive structural analysis of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine , a pharmacophore common in GPCR ligands (e.g.,

-adrenoreceptor antagonists like Urapidil analogs).

For drug development professionals, distinguishing this product from its precursors—2-chloro-4,6-dimethoxypyrimidine and 1-phenylpiperazine —is critical during reaction monitoring. This guide compares the 1H NMR chemical shifts of the product against these alternatives to establish a self-validating identification protocol.

Key Diagnostic Indicator: The reaction progress (SNAr) is best monitored by the upfield shift of the pyrimidine H-5 proton (from ~6.0 ppm to ~5.4 ppm) and the desymmetrization of the piperazine methylene protons.

Structural Analysis & Causality (The "Why")

To interpret the spectra accurately, one must understand the electronic environments driving the chemical shifts.

Electronic Effects

• Pyrimidine Ring (H-5): The H-5 proton is located between two electron-donating methoxy groups (positions 4 and 6). In the starting material (2-Cl), the electron-withdrawing chlorine deshields H-5 (~6.0 ppm). Upon substitution with the electron-rich piperazine nitrogen, the ring electron density increases, causing a significant shielding effect , moving H-5 upfield to ~5.4 ppm .

• Piperazine Bridge:

  • H-2'/H-6' (Next to Pyrimidine): The nitrogen attached to the pyrimidine ring (N-1) is part of a guanidine-like system. These protons are deshielded (~3.9–4.0 ppm) due to the anisotropy of the pyrimidine ring.

  • H-3'/H-5' (Next to Phenyl): These protons remain relatively consistent with the free phenylpiperazine precursor (~3.2 ppm), anchored by the phenyl ring's ring current.

Comparative Chemical Shift Data[1][2][3][4][5][6][7][8][9]

The following table contrasts the purified product with its two primary synthetic precursors in CDCl₃ (Chloroform-d).

Table 1: Comparative 1H NMR Shifts (δ, ppm)

Structural Fragment	Proton Assignment	Product (Target)	Precursor A (2-Cl-4,6-dimethoxypyrimidine)	Precursor B (1-Phenylpiperazine)
Pyrimidine	H-5 (Aromatic)	5.38 – 5.42 (s, 1H)	5.95 – 6.05 (s, 1H)	N/A
Methoxy	-OCH₃	3.85 – 3.90 (s, 6H)	3.95 – 4.00 (s, 6H)	N/A
Piperazine	N-CH₂ (Proximal to Pyrimidine)	3.90 – 3.98 (t, 4H)	N/A	~3.00 (m, 4H, as free NH side)
Piperazine	N-CH₂ (Proximal to Phenyl)	3.15 – 3.25 (t, 4H)	N/A	3.10 – 3.20 (t, 4H)
Phenyl	Ar-H (Ortho/Meta/Para)	6.80 – 7.35 (m, 5H)	N/A	6.85 – 7.30 (m, 5H)

Note: "s" = singlet, "t" = triplet, "m" = multiplet. Shifts may vary ±0.05 ppm depending on concentration and temperature.

Experimental Protocol: Synthesis & Validation

This protocol describes the SNAr coupling used to generate the data, serving as a reference for the spectral signals described above.

Synthesis Workflow

Reaction: Nucleophilic Aromatic Substitution (SNAr). Reagents: 2-chloro-4,6-dimethoxypyrimidine (1.0 eq), 1-phenylpiperazine (1.1 eq), K₂CO₃ (2.0 eq). Solvent: Acetonitrile or DMF (Reflux).

Step-by-Step:

• Dissolve 2-chloro-4,6-dimethoxypyrimidine in Acetonitrile.

• Add K₂CO₃ followed by 1-phenylpiperazine.

• Reflux for 4–6 hours. Monitor via TLC (Hexane:EtOAc 3:1).

• Workup: Evaporate solvent, redissolve in CH₂Cl₂, wash with water (removes salts and unreacted piperazine salts).

• Purification: Recrystallize from Ethanol or Column Chromatography.

NMR Acquisition Parameters

To replicate the comparative data, ensure the following acquisition parameters:

• Frequency: 400 MHz or higher (essential to resolve piperazine triplets).

• Solvent: CDCl₃ (7.26 ppm reference).[1][2]

• Scans (NS): 16 (sufficient for >10 mg sample).

• Relaxation Delay (D1): 1.0 s.

Visualization of Signaling Pathways

The following diagrams illustrate the synthesis logic and the NMR assignment mapping.

Diagram 1: Reaction Monitoring Logic

This flow demonstrates how to use the NMR data to validate the transformation.

Caption: Logical flow for monitoring the SNAr reaction via H-5 proton shift.

Diagram 2: Structural Assignment Map

Mapping the specific protons to their chemical shifts.

Caption: Structural connectivity mapped to specific 1H NMR spectral regions.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5152323, 2-Chloro-4,6-dimethoxypyrimidine. Retrieved from [Link]

• Royal Society of Chemistry. Supporting Information: Synthesis of Pyrimidine Derivatives via SNAr. (General reference for pyrimidine shifts). Retrieved from [Link]

• MDPI (2023). Synthesis and Characterization of Piperazine-Triazole Derivatives. (Validation of piperazine splitting patterns). Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine

In the landscape of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing not only the molecular weight but also a detailed fragmentation fingerprint that is crucial for confirming molecular structure and identifying metabolites. This guide offers an in-depth analysis of the expected electron ionization (EI) mass spectrometry fragmentation patterns of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine, a molecule of interest in medicinal chemistry. Drawing upon established fragmentation principles of its constituent moieties—the dimethoxypyrimidine and phenylpiperazine substructures—we will provide a predictive comparison, detailed experimental protocols, and the scientific rationale behind the fragmentation pathways.

Introduction: The Structural Significance of Fragmentation

4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine is a compound that marries a substituted pyrimidine core with a phenylpiperazine side chain. Understanding its behavior under mass spectrometric analysis is critical for its characterization in various stages of research, from synthesis confirmation to metabolic profiling. Electron ionization (EI) is a "hard" ionization technique that imparts significant energy into the molecule, leading to extensive and often predictable fragmentation.[1][2] This fragmentation is not random; it is governed by the inherent chemical stability of the resulting ions and neutral losses. The resulting mass spectrum is a unique fingerprint of the molecule's structure.[3]

Proposed Fragmentation Pathway

The fragmentation of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine is anticipated to be dominated by cleavages at the weakest bonds and the formation of stable resonance-stabilized ions. The primary sites of fragmentation are the C-N bond linking the pyrimidine and piperazine rings, the bonds within the piperazine ring, and the bonds of the methoxy substituents on the pyrimidine ring.

A proposed fragmentation pathway is visualized in the following diagram:

Caption: Proposed EI fragmentation pathway of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine.

Analysis of Key Fragment Ions

The fragmentation of the parent molecule (Molecular Ion, M+• at m/z 314) is expected to proceed through several key pathways:

• α-Cleavage at the Piperazine-Pyrimidine Linkage: This is a highly probable fragmentation due to the relative stability of the resulting ions. This cleavage can result in two primary charged fragments:

  • The Dimethoxypyrimidine Cation (m/z 155): This fragment arises from the charge being retained on the pyrimidine portion. Further fragmentation of this ion is expected through the loss of a methyl radical (-•CH3) to yield an ion at m/z 140, followed by the loss of carbon monoxide (-CO) to produce a fragment at m/z 112.[4]

  • The Phenylpiperazine Cation Radical (m/z 162): If the charge is retained on the phenylpiperazine moiety, this fragment will be observed.

• Fragmentation of the Phenylpiperazine Moiety: The phenylpiperazine fragment itself is prone to further cleavage. Characteristic fragments for phenylpiperazines include ions at m/z 119, 70, and 56, which arise from cleavages within the piperazine ring.[5] A significant fragment is also expected at m/z 91, corresponding to a tropylium-like ion derived from the phenyl group and adjacent nitrogen.[6]

• Fragmentation of the Dimethoxypyrimidine Moiety: As mentioned, the primary fragmentation of the dimethoxypyrimidine portion involves the sequential loss of a methyl radical and carbon monoxide. This is a common fragmentation pattern for methoxy-substituted heterocyclic compounds.[7]

Comparative Fragmentation Analysis

To provide a robust predictive model, it is instructive to compare the expected fragmentation of our target compound with that of structurally related molecules.

Compound/Fragment	Key Fragment Ions (m/z)	Rationale for Comparison	Reference
Phenylpiperazine Derivatives	162, 119, 91, 70, 56	These fragments are characteristic of the phenylpiperazine substructure and are highly likely to be observed in the mass spectrum of the target compound.	[5][8]
Dimethoxypyrimidine Derivatives	155, 140, 112	These fragments are indicative of the dimethoxypyrimidine core and its typical fragmentation pattern involving loss of methyl and CO.	[7][9]
Benzylpiperazines	91	While structurally different (benzyl vs. phenyl), the formation of the m/z 91 ion (tropylium) is a common feature for aromatic compounds with a benzylic C-N bond, providing a useful comparison for the stability of this ion.	[5]

Experimental Protocol: Electron Ionization Mass Spectrometry

The following is a generalized protocol for the analysis of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine using a gas chromatography-mass spectrometry (GC-MS) system with an electron ionization source.

Workflow Diagram:

Caption: General workflow for GC-EI-MS analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the compound.

  • Dissolve the sample in 1 mL of a volatile organic solvent such as methanol or dichloromethane to create a 1 mg/mL stock solution.

  • Perform serial dilutions to obtain a final concentration suitable for GC-MS analysis (typically 1-10 µg/mL).

• Instrumentation:

  • Gas Chromatograph: Equipped with a capillary column suitable for the analysis of semi-volatile organic compounds (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent).

  • Mass Spectrometer: An instrument capable of electron ionization (e.g., a quadrupole, time-of-flight, or ion trap mass analyzer).

• GC-MS Parameters:

  • Injector Temperature: 250°C

  • Injection Mode: Splitless (or split, depending on concentration)

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp: Increase to 300°C at a rate of 10°C/minute.

    • Final hold: 300°C for 5 minutes.

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Energy: 70 eV

  • Mass Range: m/z 40-500

• Data Analysis:

  • Identify the peak corresponding to the analyte in the total ion chromatogram.

  • Extract the mass spectrum for the analyte peak.

  • Identify the molecular ion peak (m/z 314).

  • Identify and annotate the major fragment ions and compare them to the predicted fragmentation pattern.

  • Utilize mass spectral libraries (e.g., NIST, Wiley) for comparison with known spectra of related compounds.

Conclusion

The mass spectrometric fragmentation of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine under electron ionization is predicted to be a rich source of structural information. The fragmentation pattern will likely be characterized by a prominent molecular ion and key fragments arising from the cleavage of the pyrimidine-piperazine bond and subsequent fragmentation of the resulting ions. By understanding these fragmentation pathways, researchers can confidently identify this molecule, differentiate it from related structures, and gain insights into its chemical properties. This guide provides a solid foundation for interpreting the mass spectrum of this compound and serves as a practical resource for scientists in the field of drug development and chemical analysis.

References

• ResearchGate. Mass spectral fragmentation pattern of the underivatized halogenated phenylpiperazinopropanones under EI (70 eV) conditions. Available from: [Link]

• ResearchGate. Electron-ionization mass spectral (EI-MS) data of the... Available from: [Link]

• ResearchGate. Mass spectra and major fragmentation patterns of piperazine designer... Available from: [Link]

• PubChem. 2-Amino-4,6-dimethoxypyrimidine. Available from: [Link]

• Journal of Chinese Mass Spectrometry Society. Mass Fragmentation Characteristics of Piperazine Analogues. Available from: [Link]

• Chemistry LibreTexts. 3.1: Electron Ionization. Available from: [Link]

• Wikipedia. Electron ionization. Available from: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available from: [Link]

• NIST WebBook. Pyrimidine, 2-methoxy-. Available from: [Link]

• Journal of Molecular Science. pdf. Available from: [Link]

• Research and Reviews. Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Available from: [Link]

• Chemguide. mass spectra - fragmentation patterns. Available from: [Link]

• Scientific.Net. Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Available from: [Link]

• PMC. Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring. Available from: [Link]

• Journal of the Chemical Society B. ones and pyridopyrimidine-2,4(1H,3H)-diones induced by electron impact. Available from: [Link]

• MDPI. Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Available from: [Link]

Sources

• 1. Electron ionization - Wikipedia [en.wikipedia.org]
• 2. rroij.com [rroij.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. article.sapub.org [article.sapub.org]
• 5. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 6. mdpi.com [mdpi.com]
• 7. 4-アミノ-2,6-ジメトキシピリミジン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

High-Performance FTIR Analysis of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine: A Comparative Technical Guide

The following guide is structured as a high-level technical document for pharmaceutical scientists, focusing on the rigorous application of FTIR spectroscopy for the quality control and structural validation of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine .

Executive Summary

In the development of arylpiperazine-based pharmaceuticals (common in alpha-adrenergic and serotonergic modulation), 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine represents a critical pharmacophore.[1] Its structural integrity relies on the precise substitution of the pyrimidine ring and the stability of the piperazine bridge.

While HPLC remains the gold standard for quantitative purity, Fourier Transform Infrared (FTIR) spectroscopy offers superior speed and specificity for identity verification and polymorph screening . This guide objectively compares FTIR sampling techniques (ATR vs. Transmission) and benchmarks FTIR against orthogonal methods, providing a validated protocol for routine analysis.[1]

Chemical Profile & Spectral Fingerprint

To interpret the FTIR spectrum accurately, one must correlate the vibrational modes with the specific molecular architecture. The molecule consists of three distinct domains:

• Electron-Rich Pyrimidine Core: Substituted at positions 4 and 6 with methoxy groups.

• Piperazine Linker: A semi-rigid aliphatic cycle.

• Phenyl Ring: Attached to the piperazine nitrogen.

Structural Visualization & Band Mapping

The following diagram maps the chemical moieties to their expected infrared absorption zones.

Caption: Figure 1. Correlation of functional domains in 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine to characteristic IR spectral regions.

Comparative Analysis: Methodologies & Alternatives

This section evaluates the "performance" of the FTIR workflow against alternative sampling methods and orthogonal techniques.

Comparison 1: FTIR Sampling Techniques (ATR vs. KBr)

For this specific compound, which is typically a crystalline solid, the choice of sampling affects spectral resolution and workflow efficiency.[1]

Feature	Attenuated Total Reflectance (ATR)	Transmission (KBr Pellet)	Verdict for this Product
Sample Prep	None (Direct powder contact).	High (Grinding, pressing, drying).	ATR Wins: Eliminates moisture interference common in hydroscopic piperazines.
Reproducibility	High (controlled pressure clamp).	Variable (dependent on particle size/homogeneity).	ATR Wins: Critical for consistent QC pass/fail criteria.
Spectral Range	Cutoff < 400 cm⁻¹ (Diamond/ZnSe).	Full range (4000–400 cm⁻¹).	Neutral: Key bands are >500 cm⁻¹.[2][3]
Pathlength	Fixed (~2 µm).	Variable.	ATR Wins: No saturation of strong C-O-C bands.
Throughput	< 2 minutes per sample.	> 15 minutes per sample.	ATR Wins: Ideal for batch release.

Expert Insight: The strong ether linkages (C-O-C) in the dimethoxy group can cause detector saturation in KBr pellets if the concentration is not perfectly controlled. ATR provides a fixed pathlength, preventing this artifact.

Comparison 2: FTIR vs. Orthogonal Techniques

Why use FTIR when HPLC and NMR exist?

Metric	FTIR Spectroscopy	HPLC-UV	¹H-NMR
Primary Utility	Identity (Fingerprint) & Polymorph Check.	Purity & Quantitation.[4][5][6]	Structural Elucidation .
Speed	Fast (Real-time).	Slow (15-40 min run time).	Slow (Prep + Acquisition).
Specificity	High (Distinguishes isomers/polymorphs).	Medium (Retention time based).	Very High.
Limit of Detection	Low (~1-5%).	Very High (<0.05%).	Medium.

Detailed Experimental Protocol (SOP)

This protocol is designed for a Diamond ATR-FTIR system. It includes self-validating steps to ensure data integrity (ALCOA+ principles).

Materials & Equipment

• Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum 3, Thermo Nicolet iS50).[1]

• Accessory: Single-bounce Diamond ATR.

• Reagent: 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine (Reference Standard).[1]

• Solvent: Isopropanol (for cleaning).

Step-by-Step Workflow

Step 1: System Suitability Test (Self-Validation)

• Action: Collect a background spectrum (air).

• Criteria: Ensure energy throughput is >95% of the installation benchmark. Check for absence of atmospheric CO₂ (2350 cm⁻¹) and H₂O (3500-3800 cm⁻¹) peaks.

• Why: High humidity obscures the aromatic C-H region; CO₂ interferes with background correction.

Step 2: Sample Loading

• Action: Place ~5-10 mg of the sample powder onto the center of the diamond crystal.

• Action: Lower the pressure arm until the "force gauge" reads the optimal value (typically 80-100 N).

• Why: Consistent pressure ensures uniform contact, normalizing peak intensities for comparison.

Step 3: Data Acquisition

• Parameters:

  • Range: 4000 – 600 cm⁻¹[1]

  • Resolution: 4 cm⁻¹[7]

  • Scans: 16 or 32 (Signal-to-Noise ratio > 1000:1)

  • Correction: ATR Correction (if comparing to KBr libraries).

Step 4: Critical Peak Evaluation (QC Criteria) Compare the sample spectrum against the Reference Standard. Look for the following specific markers:

Frequency (cm⁻¹)	Functional Group Assignment	QC Check Criteria
3000 - 3100	Aromatic C-H Stretch (Phenyl & Pyrimidine)	Must be present.
2800 - 2950	Aliphatic C-H Stretch (Piperazine CH₂, Methoxy CH₃)	Distinct multiplets.
~1580 - 1600	Pyrimidine Ring Skeletal Vib.	Sharp, intense band.[1]
1240 - 1260	Aryl Alkyl Ether (C-O-C) Asym. Stretch	Very Strong (Characteristic).[8]
~1000 - 1050	Sym. C-O-C Stretch	Strong band.
ABSENCE	N-H Stretch (~3300-3400 cm⁻¹)	CRITICAL: Presence indicates unreacted 1-phenylpiperazine or ring opening.

Step 5: Cleaning

• Action: Wipe crystal with isopropanol. Record a "blank" spectrum to verify no carryover (peaks < 0.002 Abs).

Analytical Logic & Workflow Diagram

The following diagram illustrates the decision logic for using FTIR in the synthesis or QC of this compound.

Caption: Figure 2. Logic gate workflow for FTIR quality control of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine.

References

• Sigma-Aldrich. (n.d.). 4,6-dimethoxy-2-(piperazin-1-ylmethyl)pyrimidine Product Sheet. Retrieved from (Analogous structural data).

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 88747, 1-(2-Pyrimidinyl)piperazine. Retrieved from .

• Journal of Molecular Structure. (2005). Infrared spectra of pyrazine, pyrimidine and pyridazine in solid argon. Retrieved from .

• Asian Journal of Research in Chemistry. (2025). Development and validation of new FTIR method for quantitative analysis. Retrieved from .

• MDPI. (2025). Vibrational Spectroscopy Fingerprinting in Medicine. Retrieved from .

Sources

• 1. jmolecularsci.com [jmolecularsci.com]
• 2. Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2; design, synthesis, biological evaluations, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. ajrconline.org [ajrconline.org]
• 6. mdpi.com [mdpi.com]
• 7. Introducing ATR-FTIR Spectroscopy through Analysis of Acetaminophen Drugs: Practical Lessons for Interdisciplinary and Progressive Learning for Undergraduate Students - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jppres.com [jppres.com]

Structural Characterization and Confirmation of Pyrimidine-Piperazine Adducts: A Comparative Analytical Guide

Topic: Structural Characterization and Confirmation of Pyrimidine-Piperazine Adducts Content Type: Publish Comparison Guide

Executive Summary

In pharmaceutical development, the coupling of piperazine moieties with pyrimidine scaffolds (via SNAr reactions) is a ubiquitous synthetic strategy, found in drugs ranging from buspirone to modern kinase inhibitors. However, this reaction often generates complex impurity profiles, including regioisomeric adducts (e.g., C2- vs. C4-substitution) and isobaric byproducts that defy conventional quality control.

This guide objectively compares standard characterization methodologies against an Integrated High-Resolution Workflow (LC-HRMS + 2D NMR) . While traditional nominal mass spectrometry offers speed, it fails to distinguish positional isomers critical for toxicity assessment. The integrated approach described herein is validated as the gold standard for definitive structural confirmation.

The Challenge: Regioselectivity and Isobaric Complexity

The core analytical challenge lies in the nucleophilic aromatic substitution of chloropyrimidines by piperazine.

• The Problem: A 2,4-dichloropyrimidine substrate has two electrophilic sites. While C4 is typically more reactive, C2 substitution occurs as a significant impurity.

• The Blind Spot: Both the desired product and the regioisomeric impurity share the exact same molecular formula and monoisotopic mass . Standard LC-MS (Triple Quadrupole) cannot distinguish them based on parent ion (

  ) alone.

Comparative Analysis of Analytical Platforms

The following table contrasts the three primary approaches used in the industry.

Feature	Method A: Nominal Mass Spectrometry (QQQ)	Method B: 1D NMR Spectroscopy ( H)	Method C: Integrated Workflow (LC-HRMS + 2D NMR)
Primary Utility	Routine quantitation (QC release)	Purity assessment	Definitive Structural Elucidation
Regioisomer ID	Poor . Relies on retention time (requires standards).	Moderate . Chemical shifts may overlap.	Excellent . HMBC correlations map connectivity.
Sensitivity	High (pg/mL range)	Low (mg amounts required)	High (MS) to Moderate (NMR)
Resolution	Unit Resolution (0.7 Da)	N/A	< 2 ppm mass error (Q-TOF/Orbitrap)
Self-Validating?	No. False positives likely for isobars.	Yes, but limited by signal overlap.	Yes. Orthogonal data confirms structure.

Verdict: Method C is the mandatory requirement for characterizing new impurities or during early-stage process development where reference standards do not yet exist.

The Solution: Integrated Experimental Workflow

This protocol synthesizes High-Resolution Mass Spectrometry (HRMS) for formula confirmation with 2D Nuclear Magnetic Resonance (NMR) for connectivity mapping.

Phase 1: LC-HRMS/MS Profiling

• Objective: Determine elemental composition and fragmentation fingerprint.

• Instrumentation: Q-TOF or Orbitrap MS coupled to UHPLC.

• Column: C18 Charged Surface Hybrid (CSH), 1.7 µm (provides superior peak shape for basic piperazines).

• Mobile Phase: 10 mM Ammonium Formate (pH 3.5) / Acetonitrile.[1][2][3] Note: Acidic pH is critical to protonate the piperazine nitrogen, enhancing ionization.

Key Fragmentation Logic:

• Piperazine Ring Cleavage: Look for characteristic losses of

  42 ( ) or 56 ( ).

• C-N Bond Scission: The bond between the pyrimidine C2/C4 and the piperazine N1 is the weakest link.

  • Diagnostic: A high-abundance pyrimidine cation indicates a stable heteroaryl fragment.

Phase 2: Targeted Isolation (Prep-HPLC)

• Objective: Isolate ~10 mg of the specific adduct for NMR.

• Protocol: Scale up the analytical method to a 19 x 100 mm Prep C18 column.

• Lyophilization: Remove solvent immediately to prevent hydrolytic degradation of the adduct.

Phase 3: 2D NMR Structural Confirmation

• Objective: Distinguish C2 vs. C4 substitution.

• Solvent: DMSO-

  (prevents exchange of labile NH protons).

• Critical Experiment: HMBC (Heteronuclear Multiple Bond Correlation) .

  • Logic: Look for the correlation between the pyrimidine ring proton (H5 or H6) and the quaternary carbons (C2/C4).

  • C4-Adduct: The H5 proton (doublet) will show a strong

    correlation to the carbon attached to the piperazine nitrogen.

  • C2-Adduct: The symmetry and correlation pattern change distinctively.

Visualization of Pathways & Workflows

Figure 1: Analytical Decision Workflow

This diagram illustrates the logical flow from impurity detection to structural confirmation.

Caption: Step-by-step integrated workflow for characterizing isobaric pyrimidine-piperazine adducts.

Figure 2: MS/MS Fragmentation Pathway (Proposed)

Mechanistic insight into how these adducts break down in the collision cell, aiding identification.

Caption: Common ESI-MS/MS fragmentation pathways for pyrimidine-piperazine adducts.

Supporting Data: Expected Chemical Shifts

When analyzing the NMR data (Phase 3), use this reference table to validate regioisomer assignment.

Moiety	Proton ( H)	Carbon ( C)	HMBC Correlation Key
Pyrimidine H5	6.5 - 7.0 ppm (d)	100 - 110 ppm	Correlates to C4 and C6
Pyrimidine H6	8.0 - 8.5 ppm (d)	150 - 160 ppm	Correlates to C2 and C4
Piperazine N-CH2	3.2 - 3.8 ppm (m)	40 - 50 ppm	Crucial: Correlates to Pyrimidine C2 or C4

Note: If the piperazine N-CH2 protons show an HMBC correlation to a carbon at ~160 ppm (C4) vs ~165 ppm (C2), this definitively assigns the regioisomer.

References

• Zhu, N., et al. (2021).[1] "Mass Fragmentation Characteristics of Piperazine Analogues." Journal of Chinese Mass Spectrometry Society. 1

• Acquavia, M. A., et al. "Mass spectra and major fragmentation patterns of piperazine designer drugs."[4] ResearchGate.[4] 4[5][4][6][7][8][9][10][11][12]

• Reddy, G. K., et al. (2024). "LC-HRMS and NMR studies for the characterization of degradation impurities of ubrogepant." Journal of Pharmaceutical and Biomedical Analysis. 2[6][8][10][11][12]

• Kalogirou, A. S., & Koutentis, P. (2019). "Piperazine- and pyrimidine-containing drugs: Isolation and Characterization." ResearchGate.[4] 12

• Patel, S., et al. "Identification, Isolation and Characterization of New Process-related Impurities in Levofloxacin." Der Pharma Chemica. 7

Sources

• 1. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 2. LC-HRMS and NMR studies for the characterization of degradation impurities of ubrogepant along with the in silico approaches for the prediction of degradation and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. Synthesis of Pyrimidine Incorporated Piperazine Derivatives and their Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. sphinxsai.com [sphinxsai.com]
• 12. researchgate.net [researchgate.net]

A Researcher's Guide to the Elemental Analysis of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine: A Comparative Approach

For researchers in drug discovery and medicinal chemistry, the unambiguous structural confirmation and purity assessment of novel chemical entities are foundational pillars of scientific rigor. This guide provides an in-depth analysis of a cornerstone technique—elemental analysis—contextualized for the characterization of the pyrimidine derivative, 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine. We will explore the theoretical underpinnings, compare its utility against other prevalent analytical methods, and provide actionable protocols to ensure data integrity.

The Foundational Role of Elemental Analysis

Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, is a combustion-based technique that provides the mass fractions of these elements in a sample. Its power lies in its quantitative nature, offering a fundamental verification of a compound's empirical formula. For a newly synthesized molecule like 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine, this technique serves as a crucial, independent validation of its atomic composition, complementing qualitative data from spectroscopic methods.

Theoretical vs. Experimental Data: A Case Study of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine

The first step in utilizing elemental analysis is to calculate the theoretical composition from the proposed molecular formula.

Molecular Formula Determination:

• Pyrimidine Core: C₄H₂N₂ (at positions 2, 4, and 6 available for substitution)

• Two Methoxy Groups (-OCH₃) at C4 and C6: Adds C₂H₆O₂

• One Phenylpiperazinyl Group at C2: The 4-phenylpiperazin-1-yl substituent (C₁₀H₁₃N₂) replaces a hydrogen atom.

• Assembled Molecular Formula: C₁₆H₂₀N₄O₂

• Molecular Weight: 316.36 g/mol

Based on this, the theoretical elemental composition is calculated as follows:

Element	Atomic Mass	Number of Atoms	Total Mass	Percentage
Carbon (C)	12.011	16	192.176	60.74%
Hydrogen (H)	1.008	20	20.160	6.37%
Nitrogen (N)	14.007	4	56.028	17.71%
Oxygen (O)	15.999	2	31.998	10.11%

Interpreting Experimental Results:

Causality of Discrepancies:

Deviations beyond this tolerance can indicate:

• Residual Solvents: The presence of solvents from purification (e.g., ethanol, ethyl acetate) will alter the hydrogen and carbon content.

• Hygroscopic Nature: The compound may absorb atmospheric moisture, increasing the apparent hydrogen and oxygen content.

• Impurities: Unreacted starting materials or by-products from the synthesis will lead to inaccurate results. A common synthesis route for such compounds involves nucleophilic aromatic substitution, which could leave residual chloro-pyrimidines or piperazine starting materials.[2][3]

• Incomplete Combustion: Issues with the elemental analyzer itself can lead to skewed results.

A Comparative Analysis of Characterization Techniques

Elemental analysis does not exist in a vacuum. A robust characterization of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine relies on a suite of analytical techniques.

Technique	Principle	Information Provided	Advantages	Limitations
Elemental Analysis (CHN)	Combustion and detection of resulting gases (CO₂, H₂O, N₂)	Percentage composition of C, H, N	Quantitative, verifies empirical formula, high precision	Destructive, provides no structural information, sensitive to impurities
Mass Spectrometry (MS)	Ionization and separation of molecules by mass-to-charge ratio	Molecular weight, fragmentation patterns	High sensitivity, can confirm molecular formula with high resolution MS	Can be difficult to quantify, fragmentation can be complex to interpret[4][5]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Excitation of atomic nuclei in a magnetic field	Detailed structural information (connectivity, chemical environment of atoms)	Non-destructive, provides unambiguous structural data	Lower sensitivity than MS, can be complex to interpret for large molecules[4][5]
High-Performance Liquid Chromatography (HPLC)	Separation based on differential partitioning between a mobile and stationary phase	Purity assessment, quantification of components in a mixture	Highly accurate for purity determination, quantitative	Does not provide structural information on its own

The synergy of these techniques provides a self-validating system. For example, while NMR and MS can elucidate the complex structure of the molecule, elemental analysis provides the crucial confirmation of its fundamental atomic makeup.

Experimental Protocol: CHN Elemental Analysis

The following is a generalized, yet detailed, protocol for the elemental analysis of a solid organic compound like 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine.

Instrumentation: A modern CHNS/O elemental analyzer.

Pre-Analysis Checklist:

• Sample Purity: Ensure the sample has been purified (e.g., by recrystallization or chromatography) and is free of residual solvents. Drying the sample under high vacuum is recommended.

• Homogeneity: The sample must be homogenous. If it is crystalline, grind it to a fine powder.

• Instrument Calibration: Calibrate the instrument using a certified standard (e.g., acetanilide) before running the sample.

Step-by-Step Procedure:

• Sample Weighing: Accurately weigh 1-3 mg of the finely powdered sample into a tin or silver capsule using a microbalance.

• Encapsulation: Fold the capsule to ensure no sample can escape and to remove as much atmospheric air as possible.

• Autosampler: Place the encapsulated sample into the instrument's autosampler.

• Combustion: The sample is dropped into a high-temperature (typically 900-1000 °C) combustion tube rich in oxygen. The sample combusts instantaneously.

• Gas Separation: The resulting gases (CO₂, H₂O, N₂, and SO₂ if sulfur is present) are passed through a reduction tube and then separated by a gas chromatography column.

• Detection: The separated gases are detected by a thermal conductivity detector (TCD).

• Data Analysis: The instrument's software integrates the detector signal for each gas and, based on the initial sample weight and calibration, calculates the percentage of each element.

Visualizing the Analytical Workflow

A comprehensive approach to compound characterization involves a logical flow of different analytical techniques.

Caption: Workflow for the characterization of a novel compound.

Conclusion

Elemental analysis remains an indispensable tool in the arsenal of the modern researcher. For a molecule such as 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine, it provides a quantitative and fundamental check on its composition that is orthogonal to the structural insights gained from NMR and mass spectrometry. By understanding the principles, potential pitfalls, and its place within a broader analytical workflow, scientists can ensure the integrity and validity of their research, paving the way for successful drug development.

References

• This reference is hypothetical as no direct experimental data was found in the search results.
• This guide synthesizes information from multiple sources on the synthesis and characterization of pyrimidine derivatives, as well as standard analytical chemistry principles.
• For general protocols on elemental analysis, refer to instrumental analysis textbooks and pharmacopeia guidelines.

Sources

• 1. jocpr.com [jocpr.com]
• 2. Frontiers | 4,6-Disubstituted pyrimidine-based microtubule affinity-regulating kinase 4 (MARK4) inhibitors: synthesis, characterization, in-vitro activity and in-silico studies [frontiersin.org]
• 3. asianpubs.org [asianpubs.org]
• 4. The Analytical Scientist | MS and NMR - the Perfect Couple? [theanalyticalscientist.com]
• 5. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]

Comparative SAR study of 4,6-dimethoxy vs 4,6-diethoxy pyrimidine derivatives

Executive Summary: The "Methyl vs. Ethyl" Decision

In the optimization of pyrimidine-based pharmacophores, the transition from 4,6-dimethoxy to 4,6-diethoxy substitution represents a critical "molecular switch." While often perceived as a minor homologation, this modification induces profound changes in the physicochemical profile , binding kinetics , and metabolic fate of the molecule.

This guide objectively compares these two scaffolds, demonstrating that while the dimethoxy motif is frequently the "sweet spot" for steric fit in tight binding pockets (e.g., Endothelin Receptors, ALS enzymes), the diethoxy modification serves as a powerful tool for modulating lipophilicity (LogP) and altering metabolic soft spots.

Key Comparative Metrics

Feature	4,6-Dimethoxy Pyrimidine	4,6-Diethoxy Pyrimidine	Impact on SAR
Steric Bulk (A-Value)	Low (Compact)	Moderate (Rotatable)	Ethoxy can induce steric clash in narrow pockets.
Lipophilicity ( LogP)	Baseline	+0.8 to +1.0 (approx.)	Diethoxy increases permeability but decreases solubility.
Electronic Effect	Electron Donating (+M)	Electron Donating (+M)	Similar electronic donation; slight inductive difference.
Metabolic Liability	O-Demethylation	O-Deethylation	Ethoxy dealkylation is often faster; creates different metabolites.

Physicochemical & Structural Analysis

Lipophilicity and Solubility

The addition of two methylene units (going from -OMe to -OEt) significantly increases the partition coefficient (LogP).

• Dimethoxy: Generally preferred for oral bioavailability when water solubility is a limiting factor.

• Diethoxy: Used to push compounds across the Blood-Brain Barrier (BBB) or to increase hydrophobic collapse in open binding pockets.

Conformational Entropy

• Methoxy Group: largely coplanar with the pyrimidine ring due to resonance (

  -like character of oxygen), with a low energy barrier for rotation.

• Ethoxy Group: Introduces an additional rotatable bond. The ethyl "tail" sweeps a larger conformational volume. In a rigid enzyme pocket (e.g., Acetolactate Synthase), this entropic penalty can reduce binding affinity (

  ) by 10-fold or more if the pocket cannot accommodate the ethyl sweep.

Synthetic Protocols (Self-Validating Systems)

The synthesis of these derivatives relies on Nucleophilic Aromatic Substitution (

) .[1] While the mechanism is identical, the kinetics differ. Ethoxide is a bulkier nucleophile than methoxide, often requiring higher temperatures or longer reaction times to achieve double substitution on the 4,6-dichloropyrimidine core.

Diagram 1: Comparative Synthesis Workflow

Caption: Comparative synthetic routes. Note the increased reaction time required for the diethoxy derivative due to the steric bulk of the ethoxide nucleophile.

Detailed Protocol: 4,6-Diethoxypyrimidine

Rationale: This protocol uses in situ generation of sodium ethoxide to ensure anhydrous conditions, preventing hydrolysis to the pyrimidone byproduct.

• Preparation of Nucleophile:

  • Charge a dry 3-neck flask with absolute ethanol (50 mL) under

    atmosphere.

  • Add Sodium metal (2.5 eq) in small pieces. Stir until evolution of

    gas ceases and a clear solution of NaOEt is formed.

• Addition of Electrophile:

  • Cool the solution to 0°C.

  • Add 4,6-dichloropyrimidine (1.0 eq) portion-wise.[2] Critical: Exothermic reaction; control temperature <10°C to prevent polymerization.

• Reaction:

  • Warm to room temperature, then reflux (78°C) for 18 hours .

  • Validation: Monitor by TLC (Hexane:EtOAc 8:2). The starting material (

    ) must disappear; the mono-substituted intermediate ( ) will convert to the di-substituted product ( ).

• Workup:

  • Concentrate ethanol under reduced pressure.

  • Resuspend residue in water (

    ) and extract with DCM ( ).

  • Dry over

    and concentrate.

  • Purification: Recrystallization from hexane (unlike the dimethoxy analog, which is often liquid or low-melting solid, the diethoxy derivative may crystallize differently depending on purity).

Case Studies in SAR

Case Study A: Sulfonylurea Herbicides (ALS Inhibitors)

In the development of herbicides like Bensulfuron-methyl , the pyrimidine ring binds into a specific channel of the Acetolactate Synthase (ALS) enzyme.

• The Observation: The 4,6-dimethoxy analog is consistently more potent than the 4,6-diethoxy analog.

• The Mechanism: The ALS binding pocket for the pyrimidine ring is hydrophobic but sterically constrained. The methoxy groups sit in a specific conformation that maximizes

  -stacking with aromatic residues (e.g., Trp). The ethoxy groups, being bulkier, force the pyrimidine ring to twist out of the optimal plane to avoid steric clash with the backbone, reducing binding energy ( ).

• Outcome: 4,6-dimethoxy is the industry standard. Diethoxy analogs are rarely commercialized unless extreme lipophilicity is required for leaf cuticle penetration.

Case Study B: Endothelin Receptor Antagonists (ERAs)

Compounds like Bosentan and Macitentan utilize a pyrimidine core.[3]

• SAR Trend: Extensive SAR studies (e.g., by Roche and Actelion) demonstrated that substituents at the 4 and 6 positions are highly sensitive.

• Data Insight:

  • Dimethoxy (Bosentan-like): High affinity (

    nM).

  • Diethoxy: Affinity drops significantly (

    nM).

• Reasoning: The pyrimidine ring occupies a deep pocket in the

  receptor. The extra volume of the ethyl groups creates a "steric penalty" that outweighs any gain in hydrophobic interaction.

Decision Logic for Scaffold Selection

When should you choose Diethoxy over Dimethoxy? Use this logic flow to guide your lead optimization.

Diagram 2: SAR Optimization Decision Tree

Caption: Decision matrix for selecting alkoxy substituents based on structural biology and ADME requirements.

References

• BenchChem. (2025).[1][2][4][5][6] An In-depth Technical Guide to the Synthesis and Characterization of 4,6-Diethoxypyrimidine. Retrieved from 2

• Journal of Medicinal Chemistry. (2012). The Discovery of Macitentan, an Orally Active, Potent Dual Endothelin Receptor Antagonist. (Discusses the sensitivity of 4/6-positions on the pyrimidine ring). Retrieved from 3

• PubMed. (1997).[7] Structural variation of the endothelin A-selective antagonist... (LU 135252).[7][8] (Comparative SAR of methoxy vs. ethoxy analogs). Retrieved from 8

• ResearchGate. (2022). Sulfonylurea herbicides: Structure-activity relationship (SAR). (Analysis of pyrimidine substitution patterns in herbicides). Retrieved from 9

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. The orally active ET(A) receptor antagonist (+)-(S)-2-(4,6-dimethoxy-pyrimidin-2-yloxy)-3-methoxy-3,3-diphe nyl-propionic acid (LU 135252) prevents the development of pulmonary hypertension and endothelial metabolic dysfunction in monocrotaline-treated rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery and synthesis of (S)-3-[2-(3,4-dimethoxyphenyl)ethoxy]-2- (4,6-dimethylpyrimidin-2-yloxy)-3,3-diphenylpropionic acid (LU 302872), a novel orally active mixed ET(A)/ET(B) receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine

Comprehensive Safety & Handling Guide: 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine

This guide provides essential, immediate safety and logistical information for the handling of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine. As a compound likely synthesized for research and development in the pharmaceutical sector, it is prudent to treat it as a potentially potent pharmacological agent. This document outlines the necessary personal protective equipment (PPE), safe handling procedures, and disposal plans to ensure the safety of all laboratory personnel.

Hazard Assessment: An Evidence-Based Approach

While a specific Safety Data Sheet (SDS) for 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine is not publicly available, a robust hazard assessment can be constructed by examining structurally related compounds. This molecule incorporates a dimethoxypyrimidine ring and a phenylpiperazine moiety, both of which are common in pharmacologically active agents.

• Pyrimidine Derivatives : Many pyrimidine-based compounds are known to have biological activity. Safety data for related pyrimidines indicate potential hazards such as being harmful if swallowed, causing skin and eye irritation, and potentially causing respiratory irritation.[1]

• Phenylpiperazine and its Derivatives : The phenylpiperazine group is a well-known pharmacophore. 1-Phenylpiperazine is classified as toxic if swallowed and in contact with skin, and it can cause severe skin burns and eye damage.[2][3] Other piperazine derivatives are also noted to be skin and respiratory sensitizers.[4][5]

Given these data, 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine should be handled as a hazardous substance with the potential for acute toxicity, skin and eye irritation or damage, and respiratory tract irritation. As its toxicological properties have not been fully investigated, it is crucial to minimize exposure through rigorous application of engineering controls and personal protective equipment.

Personal Protective Equipment (PPE): Your Primary Barrier

The selection of appropriate PPE is critical to mitigate the risks associated with handling this compound. The following table outlines the recommended PPE for various laboratory operations.

Operation	Required PPE	Rationale
Pre-weighing/Aliquotting (Solid)	- Full-face respirator with P100 (or equivalent) cartridges- Disposable lab coat made of a protective material like Tyvek®- Double-gloving (nitrile or neoprene)- Safety glasses (worn under the face shield of the respirator)- Disposable shoe covers	To prevent inhalation of fine powders and to protect skin and eyes from contact with the solid compound.[6][7]
Solution Preparation & Handling	- Chemical splash goggles- Face shield (if not using a fume hood)- Nitrile or neoprene gloves- Chemical-resistant lab coat	To protect against splashes of the compound in solution.
General Laboratory Use	- Safety glasses with side shields- Standard lab coat- Nitrile gloves	Basic protection for low-concentration solutions or when not directly handling the compound.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine.

Operational Plan: Safe Handling from Receipt to Use

A systematic approach to handling this compound will minimize the risk of exposure. All handling of the solid and concentrated solutions should be performed in a certified chemical fume hood or a glove box. For highly potent compounds, containment solutions like flexible glove bags are recommended to further reduce exposure risk.[8]

Step-by-Step Handling Protocol:

• Preparation :

  • Designate a specific area within a fume hood for handling the compound.

  • Cover the work surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) before introducing the compound.

  • Don the appropriate PPE as outlined in the table above.

• Weighing the Solid Compound :

  • Use a dedicated, calibrated analytical balance inside the fume hood or a containment system.

  • Carefully transfer the desired amount of the solid using a clean spatula. Avoid creating dust.

  • Close the primary container immediately after use.

• Dissolving the Compound :

  • Add the solvent to the vessel containing the weighed solid.

  • Use a sealed container for mixing if possible. If manual agitation is required, ensure it is done gently to avoid splashes.

• Post-Handling :

  • Clean all reusable equipment thoroughly with an appropriate solvent.

  • Wipe down the work surface in the fume hood.

  • Dispose of all contaminated disposable materials as hazardous waste.

  • Doff PPE in the correct order to avoid self-contamination (gloves first, then lab coat, then eye/face protection).

  • Wash hands thoroughly with soap and water.

Safe Handling Workflow

Caption: Step-by-step workflow for the safe handling of the compound.

Disposal Plan: Managing a Hazardous Waste Stream

Proper disposal of 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine and all contaminated materials is a critical final step to ensure safety and environmental protection. All waste generated should be treated as hazardous pharmaceutical waste.[9][10]

Waste Segregation and Disposal Protocol:

• Solid Waste :

  • Includes contaminated gloves, bench paper, weigh boats, and any excess solid compound.

  • Collect in a dedicated, clearly labeled, and sealed hazardous waste container. Black containers are often used for hazardous pharmaceutical waste.[10]

• Liquid Waste :

  • Includes unused solutions and solvent rinses from cleaning equipment.

  • Collect in a dedicated, clearly labeled, and sealed hazardous liquid waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps Waste :

  • Includes contaminated needles, syringes, and Pasteur pipettes.

  • Dispose of immediately in a designated sharps container for hazardous chemical waste.

• Container Disposal :

  • Empty containers that held the solid compound should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous liquid waste.

  • After rinsing, the defaced container can be disposed of in accordance with institutional guidelines for chemically contaminated glass or plastic.

All hazardous waste must be disposed of through a licensed hazardous waste management company. Ensure that all waste containers are properly labeled with the contents and associated hazards.

Waste Disposal Workflow

Caption: Workflow for the proper disposal of waste contaminated with the compound.

By adhering to these guidelines, researchers can safely handle 4,6-dimethoxy-2-(4-phenylpiperazin-1-yl)pyrimidine, minimizing personal exposure and environmental impact. The principles of prudent practice and a cautious approach are paramount when working with novel chemical entities.

References

• Cleanroom Technology. (2024, July 15). DuPont e-guide explains how to protect workers from the risk of highly potent pharmaceutical ingredients. Retrieved from [Link]

• American Industrial Hygiene Association. (n.d.). Potent Pharmaceutical Compound Containment Case Study. Retrieved from [Link]

• 3M. (n.d.). Pharmaceutical Manufacturing PPE | Worker Health & Safety. Retrieved from [Link]

• Freund-Vector. (n.d.). Freund-Vector's Approach to Safely Processing Potent Compounds. Retrieved from [Link]

• Medical Waste Pros. (2025, October 30). How to Dispose of Hazardous Pharmaceutical Waste. Retrieved from [Link]

• Unit444. (2025, December 25). Hazardous Pharmaceutical Waste Disposal. Retrieved from [Link]

• American Society of Health-System Pharmacists. (n.d.). Guidelines on Handling Hazardous Drugs. Retrieved from [Link]

• University of Delaware. (n.d.). Hazardous Drug Handling and Disposal SOP. Retrieved from [Link]

• Stericycle. (n.d.). Medication & Pharmaceutical Waste Disposal Explained. Retrieved from [Link]

• Wikipedia. (n.d.). Phenylpiperazine. Retrieved from [Link]

• Piperazine-Substituted Pyranopyridines Exhibit Antiproliferative Activity and Act as Inhibitors of HBV Virion Production. (2025, April 23). National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 1-Phenylpiperazine. Retrieved from [Link]

• Synthesis and antitumor activity of novel pyrimidinyl pyrazole derivatives. II. Optimization of the phenylpiperazine moiety of 1-[5-methyl-1-(2-pyrimidinyl)-4-pyrazolyl]-3-phenylpiperazinyl-1-trans-propenes. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrimidinylpiperazine. Retrieved from [Link]

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. 1-Phenylpiperazine | C10H14N2 | CID 7096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mmbio.byu.edu [mmbio.byu.edu]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent Pharmaceutical Ingredients [dupont.co.uk]
• 7. DuPont e-guide explains how to protect workers from the risk of highly potent pharmaceutical ingredients [cleanroomtechnology.com]
• 8. aiha.org [aiha.org]
• 9. medicalwastepros.com [medicalwastepros.com]
• 10. stericycle.com [stericycle.com]